1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

• CAS: 1501926-22-2

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine: Properties, Synthesis, and Characterization

This guide provides a comprehensive overview of the chemical and physical properties, a proposed synthetic route, and detailed characterization protocols for the novel heterocyclic compound, 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine. This document is intended for an audience of researchers, medicinal chemists, and drug development professionals who are interested in the therapeutic potential of pyrazole derivatives. The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.[1][2] This guide aims to provide a foundational understanding of this specific analogue, facilitating further research and application development.

Molecular and Physicochemical Profile

1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a substituted pyrazole with a molecular formula of C13H17N3.[3] The structural representation of this compound is provided below.

Caption: 2D structure of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

Property	Value	Source
Molecular Formula	C13H17N3	PubChem[3]
Molecular Weight	215.29 g/mol	PubChem[3]
Monoisotopic Mass	215.14224 Da	PubChem[3]
XlogP (predicted)	2.7	PubChem[3]
SMILES	CC1=CC=C(C=C1)N2C(=C(C=N2)N)C(C)C	PubChem[3]
InChI	InChI=1S/C13H17N3/c1-9(2)13-12(14)8-15-16(13)11-6-4-10(3)5-7-11/h4-9H,14H2,1-3H3	PubChem[3]
InChIKey	WQHWRPZHOXYLIP-UHFFFAOYSA-N	PubChem[3]

Proposed Synthesis Pathway

The synthesis of 5-aminopyrazole derivatives is a well-established area of organic chemistry, often involving the condensation of a hydrazine with a β-ketonitrile or a related precursor.[4][5] A plausible and efficient synthetic route for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is outlined below. This pathway is designed for high regioselectivity and yield, based on established methodologies for similar pyrazole formations.[6][7]

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Synthesis

Objective: To synthesize 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

Materials:

• 2-Cyano-3-methylbutanenitrile (Precursor A)

• 4-Methylphenylhydrazine hydrochloride (Reagent B)

• Sodium ethoxide

• Ethanol (absolute)

• Glacial acetic acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Formation of the β-enaminonitrile intermediate: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-cyano-3-methylbutanenitrile in absolute ethanol. Add a stoichiometric equivalent of sodium ethoxide and stir the mixture at room temperature for 30 minutes. This in situ generation of the corresponding β-ketonitrile equivalent is a common strategy.

• Condensation with Hydrazine: To the reaction mixture, add an equimolar amount of 4-methylphenylhydrazine hydrochloride. A catalytic amount of glacial acetic acid can be added to facilitate the reaction.[8]

• Cyclization: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up: After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. To the residue, add water and extract the product with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Isolation: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield the pure 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

Characterization and Analytical Protocols

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following are standard analytical techniques and expected outcomes for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure.

Protocol:

• Prepare a sample by dissolving 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6).

• Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the spectra using appropriate software to perform phasing, baseline correction, and integration.

Expected ¹H NMR Spectral Features:

• A singlet corresponding to the C4-H proton of the pyrazole ring.

• A characteristic AB quartet or two doublets for the protons on the p-substituted phenyl ring.

• A septet for the methine proton of the isopropyl group and a doublet for the two methyl groups of the isopropyl substituent.

• A singlet for the methyl group on the phenyl ring.

• A broad singlet for the amino (-NH2) protons, which may be exchangeable with D2O.

Expected ¹³C NMR Spectral Features:

• Distinct signals for the carbon atoms of the pyrazole ring.

• Signals corresponding to the carbons of the p-tolyl group.

• Signals for the carbons of the isopropyl group.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

Protocol:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Acquire the mass spectrum in positive ion mode.

Expected Results:

• The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 216.14952.[3]

• High-resolution mass spectrometry (HRMS) should confirm the elemental composition consistent with C13H18N3⁺.

Infrared (IR) Spectroscopy

IR spectroscopy helps to identify the functional groups present in the molecule.

Protocol:

• Prepare the sample as a KBr pellet or as a thin film on a salt plate (for oils). Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

Expected Salient Peaks:

• N-H stretching vibrations for the primary amine in the range of 3300-3500 cm⁻¹.

• C-H stretching vibrations for the aromatic and aliphatic groups around 2850-3100 cm⁻¹.

• C=C and C=N stretching vibrations in the aromatic and pyrazole rings in the region of 1450-1650 cm⁻¹.

• N-H bending vibrations around 1590-1650 cm⁻¹.

Safety and Handling

While a specific safety data sheet for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is not available, general precautions for handling substituted pyrazole derivatives should be followed. Many related compounds are classified as irritants and may be harmful if swallowed or inhaled.[9][10]

General Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[11]

• Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.[9] Avoid contact with skin and eyes.[10]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• First Aid:

  • In case of skin contact: Immediately wash with soap and plenty of water.[9]

  • In case of eye contact: Rinse cautiously with water for several minutes.[10]

  • If inhaled: Move the person to fresh air.[9]

  • If swallowed: Rinse mouth with water and seek medical attention.[9]

Potential Applications and Future Directions

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities.[1][2] 5-aminopyrazoles, in particular, are key building blocks for the synthesis of more complex heterocyclic systems with therapeutic potential.[2][4] Given its structural features, 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine could be investigated for a variety of pharmacological activities, including but not limited to:

• Anti-inflammatory activity: Many pyrazole-containing compounds, such as celecoxib, are potent anti-inflammatory agents.[1]

• Anticancer activity: The pyrazole ring is present in several anticancer drugs, and novel derivatives are continuously being explored for their antiproliferative effects.[2]

• Kinase inhibition: The structural motifs of this compound may allow it to interact with the active sites of various kinases, which are important targets in cancer and inflammatory diseases.

Future research should focus on the synthesis and biological evaluation of this compound and its derivatives to explore their therapeutic potential. Structure-activity relationship (SAR) studies could be conducted to optimize the biological activity and pharmacokinetic properties.

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• Ivan, A. M., et al. (2023). Crystallographic, spectroscopic and thermal studies of 1-(4-bromophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methyl-1H-pyrazole. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 1), 6-11. Available from: [Link]

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• Kumar, A., et al. (2019). α‐Aryl‐β,β‐Ditosyloxy Ketones as Versatile Precursors: Convenient, Direct, Metal‐free and Regioselective Synthesis of 4,5‐Diaryl/1,4,5‐Triaryl Pyrazoles. ChemistrySelect, 4(29), 8493-8497. Available from: [Link]

• El-Sayed, W. A., & Ali, O. M. (2015). Synthesis of new 5-N-pyrazolyl amino acids, pyrazolopyrimidines and pyrazolopyridines derivatives. Journal of the Brazilian Chemical Society, 26, 1461-1470. Available from: [Link]

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In vitro screening data for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

An In-Depth Technical Guide to the In Vitro Screening of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Abstract

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2][3] This guide focuses on a specific pyrazole derivative, 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine , a compound of interest for its potential therapeutic applications. While specific screening data for this molecule is not extensively published, its structural motifs are present in numerous potent and selective modulators of key biological targets. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, outlining a strategic in vitro screening cascade to elucidate the biological activity profile of this compound. We will delve into the rationale behind experimental choices, provide detailed, field-proven protocols, and present data in a clear, actionable format, thereby creating a self-validating system for its evaluation.

Introduction: The Pyrazole Scaffold in Drug Discovery

The pyrazole ring system is a five-membered heterocycle containing two adjacent nitrogen atoms. Its derivatives have demonstrated a vast spectrum of pharmacological activities, including anti-inflammatory, anticancer, and kinase inhibitory effects.[2][3][4] The versatility of the pyrazole core allows for straightforward chemical modification, enabling chemists to fine-tune the steric and electronic properties of the molecule to achieve desired potency and selectivity.

Notably, compounds with a 4-amino-pyrazole core, such as our topic molecule, are frequently identified as potent inhibitors of various protein kinases.[5][6][7] Kinases are a critical class of enzymes that regulate the majority of cellular pathways, and their dysregulation is a hallmark of many diseases, particularly cancer and inflammatory disorders.[5][8] Therefore, a logical starting point for the characterization of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a comprehensive kinase screening panel, followed by cell-based assays to confirm its functional effects.

Proposed Screening Cascade: A Multi-tiered Approach

A hierarchical screening approach is recommended to efficiently characterize the compound's biological profile, starting with broad screening and progressing to more specific, hypothesis-driven assays.

Caption: Proposed in vitro screening cascade for compound characterization.

Tier 1: Broad Spectrum Profiling

The initial tier aims to cast a wide net to identify potential biological targets and assess general cytotoxicity.

Kinase Inhibitory Screening

Rationale: The 4-amino-pyrazole scaffold is a known hinge-binding motif for many kinases.[5] A broad panel screen is the most efficient method to identify potential kinase targets without preconceived bias. Several commercial services offer panels of hundreds of kinases.

Experimental Protocol: Kinase Inhibition Assay (Example: ADP-Glo™ Kinase Assay)

• Compound Preparation: Prepare a 10 mM stock solution of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine in 100% DMSO. Create a series of dilutions to be used in the assay.

• Kinase Reaction Setup: In a 384-well plate, add 5 µL of a reaction mix containing the kinase, its specific substrate, and ATP. The concentration of ATP should be at or near its Km for the specific kinase to ensure competitive inhibition can be detected.

• Compound Addition: Add 50 nL of the test compound at a final concentration of 1 µM or 10 µM. Include a positive control (a known inhibitor, e.g., Staurosporine) and a negative control (DMSO vehicle).[5]

• Incubation: Incubate the plate at 30°C for 1 hour.

• ATP Depletion Measurement: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition relative to the DMSO control.

  % Inhibition = 100 * (1 - (Luminescence_Compound - Luminescence_Background) / (Luminescence_DMSO - Luminescence_Background))

Data Presentation: Hits are typically defined as compounds causing >50% or >75% inhibition at the screening concentration.

Target Class	Potential Hits (Hypothetical)	% Inhibition @ 1µM
Tyrosine Kinases	JAK2, BTK	85%, 78%
Ser/Thr Kinases	CDK2, p38α	92%, 65%
Lipid Kinases	PI3Kα	<10%

Antiproliferative Screening

Rationale: If the compound inhibits kinases involved in cell cycle or proliferation (e.g., CDKs, JAKs), it is expected to have antiproliferative effects. Screening against a panel of cancer cell lines, such as the NCI-60, can reveal potential cancer types that are sensitive to the compound.[7][9]

Experimental Protocol: MTT Cell Proliferation Assay

• Cell Seeding: Seed cancer cells (e.g., K562 for leukemia, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[9]

• Compound Treatment: Treat the cells with the test compound at various concentrations (e.g., 0.01 to 100 µM) for 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the percentage of cell viability versus compound concentration and fit the data to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Tier 2: Hit Validation and Selectivity

Once primary hits are identified, the next step is to validate them through robust dose-response studies and assess the compound's selectivity.

IC50 Determination

Rationale: Determining the half-maximal inhibitory concentration (IC50) provides a quantitative measure of the compound's potency against a specific target. This is crucial for comparing its activity with other known inhibitors.

Experimental Protocol: The kinase inhibition assay described in section 3.1 is repeated, but with a 10-point, 3-fold serial dilution of the compound, starting from a high concentration (e.g., 50 µM). The resulting data are plotted in a sigmoidal dose-response curve to calculate the IC50 value.

Data Presentation:

Kinase Target	IC50 (nM) [Hypothetical]
JAK1	150
JAK2	15
JAK3	250
CDK2	8
CDK9	250

Cellular Target Engagement

Rationale: It is essential to confirm that the compound engages its intended target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful method for this. It is based on the principle that a ligand binding to its target protein stabilizes it against thermal denaturation.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells (e.g., HEL cells for JAK2) with the test compound or vehicle (DMSO) for 1 hour.

• Heating: Heat the cell suspensions in a PCR cycler across a temperature gradient (e.g., 40°C to 64°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Lyse the cells by freeze-thaw cycles.

• Separation: Separate the soluble fraction (containing non-denatured protein) from the precipitated fraction by centrifugation at 20,000 x g for 20 minutes.

• Analysis: Analyze the amount of soluble target protein remaining at each temperature by Western Blot or ELISA.

• Data Analysis: A positive result is indicated by a shift in the melting curve to a higher temperature in the compound-treated samples compared to the vehicle control.

Tier 3: Functional Cellular Characterization

The final tier of in vitro screening involves assessing the compound's effect on cellular pathways and phenotypes downstream of the target kinase.

Pathway Modulation Analysis

Rationale: If the compound inhibits a kinase, it should block the phosphorylation of its downstream substrates. This provides mechanistic validation of the compound's action. For a JAK2 inhibitor, this would mean inhibiting the phosphorylation of STAT3.

Caption: Inhibition of the JAK/STAT signaling pathway.

Experimental Protocol: Western Blot for Phospho-STAT3

• Cell Culture and Starvation: Culture a JAK2-dependent cell line (e.g., HEL) and serum-starve overnight to reduce baseline signaling.

• Compound Pre-incubation: Pre-treat cells with various concentrations of the test compound for 1-2 hours.

• Stimulation: Stimulate the cells with a relevant cytokine (e.g., IL-6 or erythropoietin) for 15-30 minutes to activate the JAK/STAT pathway.

• Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against phospho-STAT3 (p-STAT3) and total STAT3 (as a loading control).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

• Analysis: Quantify the band intensities to determine the reduction in p-STAT3 levels relative to the total STAT3.

Conclusion

The compound 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine belongs to a chemical class with immense therapeutic potential. While its specific biological activity is yet to be fully elucidated, the structured, multi-tiered in vitro screening cascade outlined in this guide provides a robust framework for its comprehensive characterization. By progressing from broad-based screening to specific mechanistic and functional assays, researchers can efficiently identify its primary targets, confirm its mode of action, and establish a solid foundation for further preclinical development. The protocols and rationale presented herein are grounded in established methodologies and are designed to ensure scientific integrity and reproducibility.

References

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• Synthesis and Biological Evaluation of the 1,5-Diarylpyrazole Class of Cyclooxygenase-2 Inhibitors: Identification of 4-[5-(4-Methylphenyl)-3- (trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib).ACS Publications.
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Technical Whitepaper: Molecular Weight and Exact Mass Determination of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Executive Summary

In contemporary drug discovery, pyrazole-derived scaffolds are recognized as highly versatile pharmacophores. Specifically, 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine represents a structurally complex intermediate with significant potential in kinase inhibition and receptor modulation. This technical guide provides a rigorous deconstruction of its physicochemical properties, focusing on the theoretical calculation and experimental determination of its molecular weight and exact (monoisotopic) mass.

Chemical Ontology & Structural Deconstruction

To understand the mass properties of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, we must first parse its molecular topology. The molecule is built upon a central pyrazole ring, heavily substituted to dictate its three-dimensional conformation and binding affinity:

• Core Scaffold: A 1H-pyrazol-4-amine ring system.

• N1 Position: Substituted with a 4-methylphenyl (p-tolyl) group, contributing hydrophobicity and π -stacking potential.

• C5 Position: Substituted with a propan-2-yl (isopropyl) group, providing steric bulk to dictate receptor-pocket orientation.

Summing the atoms across these specific moieties yields the molecular formula C13H17N3 [1].

Theoretical Mass Calculations

In high-resolution analytical chemistry, distinguishing between molecular weight and exact mass is critical for structural elucidation and mass spectrometry (MS) targeting.

Molecular Weight (Average Mass)

The molecular weight is calculated using the standard atomic weights of elements, which account for the natural isotopic distribution found on Earth.

• Carbon (C): 12.011 g/mol × 13 = 156.143

• Hydrogen (H): 1.008 g/mol × 17 = 17.136

• Nitrogen (N): 14.007 g/mol × 3 = 42.021

• Total Molecular Weight: 215.30 g/mol (often reported as 215.29 g/mol depending on the specific IUPAC atomic weight revisions used)[1].

Exact Mass (Monoisotopic Mass)

The exact mass is calculated using the mass of the most abundant, stable isotope for each element ( 12 C, 1 H, 14 N). This is the precise value measured by High-Resolution Mass Spectrometry (HRMS)[2].

• 12 C: 12.000000 Da × 13 = 156.000000 Da

• 1 H: 1.007825 Da × 17 = 17.133025 Da

• 14 N: 14.003074 Da × 3 = 42.009222 Da

• Total Exact Mass: 215.142247 Da [1].

Quantitative Mass Data Summary

Property	Value	Calculation Basis
Molecular Formula	C13H17N3	Sum of constituent atoms
Molecular Weight	215.30 g/mol	Isotope-averaged atomic weights
Exact Mass (Monoisotopic)	215.1422 Da	Most abundant isotopes ( 12 C, 1 H, 14 N)
[M+H]+ Ion Mass	216.1495 Da	Exact Mass + Proton (1.007276 Da)

Analytical Workflows for Exact Mass Determination (LC-HRMS)

The definitive identification of small organic molecules relies heavily on High-Resolution Mass Spectrometry (HRMS). HRMS provides the essential fragmentation data and highly accurate mass measurements required for unequivocally determining molecular formulas and elucidating chemical structures[2].

Experimental Protocol: Self-Validating LC-HRMS Analysis

This protocol is designed as a self-validating system, ensuring that experimental artifacts are minimized and mass accuracy is maintained within a strict < 2 ppm error margin[3].

Step 1: Sample Preparation

• Action: Dissolve 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine in LC-MS grade Methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 μg/mL using 50:50 Methanol:Water (0.1% Formic Acid).

• Causality: Formic acid acts as an essential proton source, facilitating the formation of [M+H]+ ions in the subsequent ionization step, preventing signal suppression.

Step 2: Chromatographic Separation

• Action: Inject 2 μL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 μm particle size) utilizing a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA).

• Causality: The C18 stationary phase effectively retains the hydrophobic p-tolyl and isopropyl groups, separating the analyte from potential isobaric matrix interferences before they enter the mass spectrometer.

Step 3: Electrospray Ionization (ESI+)

• Action: Operate the ESI source in positive ion mode. Capillary voltage: 3.0 kV; Desolvation temperature: 350°C.

• Causality: The primary amine at the C4 position of the pyrazole ring is highly basic. ESI+ efficiently protonates this amine, generating a robust[M+H]+ signal expected at m/z 216.1495.

Step 4: High-Resolution Mass Analysis

• Action: Analyze the eluent using a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer set to a resolving power (R) of > 50,000.

• Causality: Superior resolving power ( R=m/Δm ) is essential for distinguishing the target compound from background ions with nominal mass similarities, confirming the exact elemental composition[2].

Step 5: Self-Validation via Internal Calibration

• Action: Co-infuse an internal calibrant (e.g., Leucine Enkephalin, [M+H]+ = 556.2771) via a lock-mass sprayer.

• Causality: Appropriate instrument calibration is vital for good mass measurement accuracy[3]. The lock-mass corrects for real-time instrumental drift (e.g., thermal expansion of the flight tube), ensuring the measured exact mass of the analyte deviates by less than 2 ppm from the theoretical 216.1495 Da.

Step-by-step LC-HRMS experimental workflow for exact mass determination.

Pharmacological Relevance & Logical Relationships

Compounds sharing the C13H17N3 formula, such as the decongestant Tramazoline[1], often exhibit potent biological activity. The 1H-pyrazol-4-amine core is a "privileged scaffold" in medicinal chemistry, frequently utilized in the design of ATP-competitive kinase inhibitors (e.g., targeting p38 MAPK or JAK pathways).

The logical relationship between the structural features of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine and its pharmacological utility can be mapped as follows:

• The pyrazole core acts as a hydrogen bond donor/acceptor system, mimicking the adenine ring of ATP.

• The p-tolyl and isopropyl groups occupy specific hydrophobic pockets within the kinase hinge region, dictating target selectivity.

• Binding prevents ATP association, halting downstream phosphorylation cascades and resulting in a phenotypic effect (e.g., reduced inflammation or apoptosis in cancer cells).

Logical relationship mapping the pharmacological pathway of pyrazole-4-amine kinase inhibitors.

References

• High Resolution Mass Spectrometry Source: ResolveMass Laboratories Inc. URL:[Link]

• Methodology for Accurate Mass Measurement of Small Molecules Source: The Royal Society of Chemistry (RSC Best Practice Guide) URL:[Link]

• Tramazoline | C13H17N3 | CID 5524 Source: PubChem - National Institutes of Health (NIH) URL:[Link]

Sources

• 1. Tramazoline | C13H17N3 | CID 5524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. rsc.org [rsc.org]

Pharmacokinetic Profiling of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine Derivatives: A Technical Guide for Lead Optimization

Executive Summary

The 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine scaffold is a highly privileged pharmacophore in modern drug discovery. Aminopyrazoles are extensively utilized as hinge-binding motifs in kinase inhibitors (e.g., ERK5, FGFR) and as core structures for metabolic enzyme inhibitors like Lactate Dehydrogenase (LDH)[1][2]. While the 4-amino group provides critical hydrogen bond donor/acceptor interactions with target proteins, the lipophilic 1-p-tolyl and 5-isopropyl substituents drive hydrophobic pocket occupation[3][4].

However, these exact structural features introduce significant pharmacokinetic (PK) liabilities, including high hepatic clearance, poor aqueous solubility, and susceptibility to efflux transporters. This whitepaper provides a comprehensive, field-validated framework for the in vitro and in vivo pharmacokinetic profiling of this specific aminopyrazole scaffold, detailing the causality behind experimental designs and establishing self-validating protocols for lead optimization.

Structural Pharmacokinetics & Liability Assessment

Before initiating empirical testing, a predictive assessment of the molecule's metabolic soft spots is required to guide downstream Structure-Activity Relationship (SAR) optimization.

• The 1-(4-methylphenyl) [p-Tolyl] Group: The benzylic methyl group is highly susceptible to Phase I oxidation by Cytochrome P450 (CYP) enzymes, rapidly converting to a benzylic alcohol and subsequently to a carboxylic acid.

• The 5-(propan-2-yl) [Isopropyl] Group: The tertiary carbon of the isopropyl moiety is a classic site for aliphatic hydroxylation.

• The 4-amine Group: Primary amines are prone to Phase II N-acetylation or direct glucuronidation. Furthermore, primary amines can act as strong hydrogen bond donors, which may restrict passive transcellular permeability and increase affinity for P-glycoprotein (P-gp) efflux pumps.

Proposed Phase I and Phase II metabolic pathways for the aminopyrazole scaffold.

In Vitro ADME Profiling Protocols

To isolate and quantify the liabilities identified above, a tiered in vitro approach is utilized. Every protocol must be self-validating to prevent false positives or artifacts[1].

Hepatic Microsomal Stability (HLM/RLM)

Objective: Determine the intrinsic clearance ( CLint​ ) mediated by hepatic CYP450 enzymes. Causality: Subcellular microsomes contain CYP enzymes but lack endogenous cofactors. The reaction is strictly dependent on the exogenous addition of NADPH. This allows researchers to isolate Phase I metabolism from Phase II conjugation or chemical degradation.

Step-by-Step Methodology:

• Preparation: Thaw Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Incubation Mix: Combine microsomes (final protein concentration 0.5 mg/mL) and the aminopyrazole test compound (final concentration 1 µM) in the buffer.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (1 mM final concentration).

• Quenching: At predetermined time points (0, 5, 15, 30, and 60 minutes), transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., Tolbutamide). Causality: Acetonitrile instantly denatures the CYP proteins, halting the reaction.

• Self-Validation System:

  • Negative Control: Run a parallel incubation omitting NADPH. If the compound degrades here, it suffers from chemical instability, not enzymatic metabolism.

  • Positive Control: Run Verapamil (high clearance) concurrently to verify the enzymatic viability of the microsomal batch.

Caco-2 Permeability and Efflux Assay

Objective: Assess intestinal absorption potential and identify P-gp efflux liability. Causality: Caco-2 cells (human colorectal adenocarcinoma) differentiate into polarized monolayers that morphologically and functionally mimic the intestinal enterocyte barrier, expressing tight junctions and apical efflux transporters.

Step-by-Step Methodology:

• Cell Culture: Seed Caco-2 cells on polycarbonate transwell inserts (0.4 µm pore size). Culture for 21 days to ensure full differentiation and polarization.

• Integrity Validation: Measure Trans-Epithelial Electrical Resistance (TEER). Only utilize wells with TEER > 250 Ω·cm². Co-administer Lucifer Yellow (a paracellular marker); a rejection rate of >99% validates that the tight junctions are intact and any transport observed is transcellular.

• Dosing: Add the test compound (10 µM) to the Apical (A) chamber to measure A-to-B transport (absorptive), and to the Basolateral (B) chamber to measure B-to-A transport (secretory).

• Sampling: Incubate at 37°C. Sample the receiver chambers at 60 and 120 minutes.

• Data Calculation: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp(B−A)​/Papp(A−B)​ ). An ER > 2.0 indicates the compound is a substrate for active efflux[5].

In Vivo Pharmacokinetic Profiling

Compounds that demonstrate acceptable in vitro stability and permeability are advanced to in vivo rodent models to determine systemic clearance, volume of distribution, and oral bioavailability[4].

Iterative pharmacokinetic profiling and lead optimization workflow for drug candidates.

Rodent Dosing & Sampling Protocol

Causality: Intravenous (IV) dosing bypasses absorption, providing 100% bioavailability to accurately calculate systemic Clearance (CL) and Volume of Distribution ( Vss​ ). Per Os (PO) dosing evaluates gastrointestinal absorption and first-pass hepatic extraction.

Step-by-Step Methodology:

• Formulation: Dissolve the aminopyrazole derivative in a vehicle of 5% DMSO, 10% Solutol HS-15, and 85% Saline. Causality: Highly lipophilic pyrazoles will precipitate in pure aqueous buffers. Microemulsion vehicles ensure the drug remains in solution, preventing artifactual absorption failures.

• Administration: Administer IV (1 mg/kg) via the lateral tail vein and PO (10 mg/kg) via oral gavage to overnight-fasted male Sprague-Dawley rats (n=3 per route).

• Sampling: Collect 200 µL blood samples via jugular vein cannulation at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA-coated tubes.

• Processing: Centrifuge samples at 4000 × g for 10 minutes at 4°C to separate plasma. Store immediately at -80°C to prevent ex vivo degradation.

Bioanalytical Quantification (LC-MS/MS)

Step-by-Step Methodology:

• Protein Precipitation: Add 150 µL of internal standard-spiked acetonitrile to 50 µL of thawed plasma. Vortex for 2 minutes and centrifuge at 14,000 × g for 10 minutes.

• Chromatography: Inject 5 µL of the supernatant onto a C18 reverse-phase column (e.g., Waters XBridge). Elute using a gradient mobile phase of Water/Acetonitrile containing 0.1% Formic Acid.

• Mass Spectrometry: Quantify using a triple quadrupole mass spectrometer in positive electrospray ionization (+ESI) Multiple Reaction Monitoring (MRM) mode, tracking the specific precursor-to-product ion transitions for the pyrazole scaffold.

Quantitative Data Summarization & Lead Optimization

The data generated from the workflows above dictates the structural modifications required for the next iteration of synthesis. Below is a representative data summary comparing the unoptimized parent scaffold against an optimized derivative (e.g., where the p-tolyl methyl is replaced by a trifluoromethoxy group, and the 4-amine is sterically shielded).

Compound	IV Clearance (mL/min/kg)	Vss​ (L/kg)	Half-life ( t1/2​ ) (h)	Oral Bioavailability (%F)	Caco-2 Papp​ ( 10−6 cm/s)	Efflux Ratio (ER)
Parent Scaffold	65.2 (High)	3.1	0.8	12%	4.5	5.2
Optimized Derivative	18.4 (Low)	2.8	3.5	68%	18.2	1.4

Interpretation & SAR Strategy: The parent 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine exhibits high clearance (approaching hepatic blood flow in rats, ~70 mL/min/kg) and poor bioavailability, primarily driven by rapid benzylic oxidation and P-gp efflux[2]. By applying bioisosteric replacement (e.g., fluorination) to the metabolic soft spots, clearance is significantly reduced. Furthermore, reducing the hydrogen-bond donor capacity of the 4-amino group (via alkylation or incorporation into a constrained ring system) mitigates P-gp recognition, dropping the efflux ratio to <2.0 and boosting oral bioavailability to 68%[4][5].

Sources

• 1. Parallel Optimization of Potency and Pharmacokinetics Leading to the Discovery of a Pyrrole Carboxamide ERK5 Kinase Domain Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Amino-Pyrazoles in Medicinal Chemistry: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

A Framework for the Preliminary Toxicological and Safety Assessment of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Abstract

The development of novel chemical entities, such as the pyrazole derivative 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, necessitates a rigorous evaluation of their potential toxicity and safety profile early in the discovery pipeline. Pyrazole-containing compounds are a significant class of N-heterocycles with a wide range of biological activities, making them common scaffolds in medicinal chemistry.[1][2] This in-depth technical guide outlines a comprehensive, tiered strategy for establishing the preliminary toxicity and safety data for this specific molecule. The framework is designed for researchers, scientists, and drug development professionals, providing not only detailed experimental protocols but also the scientific rationale behind the selection and sequence of these assays. By integrating in vitro and in vivo methods, this guide establishes a self-validating system to assess cytotoxicity, genotoxicity, acute systemic toxicity, and key safety pharmacology endpoints, ensuring a robust preliminary risk assessment.

Introduction and Strategic Overview

1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine belongs to the broad class of pyrazole derivatives, which are integral to many FDA-approved drugs due to their diverse biological activities.[1] These activities can range from anti-inflammatory and analgesic to anticancer and antimicrobial effects.[3][4][5][6] Given this therapeutic potential, a proactive and systematic approach to safety assessment is critical. The absence of publicly available safety data for this specific compound necessitates a de novo evaluation.

This guide proposes a tiered, hierarchical testing strategy. This approach begins with rapid, high-throughput in vitro assays to identify potential liabilities at the cellular level. Promising candidates with acceptable in vitro profiles then advance to more resource-intensive in vivo studies to evaluate systemic effects in a whole-organism context. This logical progression ensures that animal testing is minimized and reserved for compounds with a higher probability of having a viable safety profile.

Fig. 1: Tiered approach to preliminary toxicity testing.

Tier 1: Foundational In Vitro Toxicity Assessment

The initial phase of safety evaluation focuses on potential toxicities at the cellular level. These assays are rapid, cost-effective, and provide critical data to guide decisions before committing to animal studies.

In Vitro Cytotoxicity: The MTT Assay

Rationale: The first question to answer is whether the compound exhibits general toxicity to living cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[7][8] In metabolically active cells, NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to purple formazan crystals, providing a quantifiable measure of cell viability.[9] A dose-dependent reduction in viability indicates cytotoxic potential.[8]

Experimental Protocol: MTT Assay

• Cell Seeding: Seed a human cell line (e.g., HEK293 for non-cancerous cells or HeLa/MCF-7 for cancerous lines) into a 96-well plate at a density of 5,000-10,000 cells per well.[9] Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[7][9]

• Compound Preparation and Treatment: Prepare a stock solution of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine in a suitable solvent like DMSO. Perform serial dilutions in complete cell culture medium to create a range of concentrations (e.g., 0.1 µM to 100 µM).[9] Replace the medium in the wells with the medium containing the compound dilutions. Include vehicle-only controls.[7]

• Incubation: Incubate the plates for a defined period, typically 24, 48, or 72 hours.[7]

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours at 37°C.[9]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[8]

• Data Acquisition: Measure the absorbance at approximately 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. The half-maximal inhibitory concentration (IC₅₀), the concentration that reduces cell viability by 50%, is then determined.[9]

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Exposure Time (h)	IC₅₀ (µM)
HEK293	24	> 100
HEK293	48	85.2
HeLa	24	65.7
HeLa	48	42.1

Genotoxicity: The Bacterial Reverse Mutation (Ames) Test

Rationale: Genotoxicity assessment is crucial as compounds that cause DNA mutations are often carcinogenic.[10] The Ames test is a widely used initial screen for mutagenic potential.[11] It employs specific strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot produce it and require it for growth).[10][12] The assay measures the ability of a test compound to cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on a histidine-deficient medium.[12][13] A positive result, indicated by a dose-dependent increase in revertant colonies, suggests mutagenic activity.[11] The inclusion of a mammalian liver extract (S9 fraction) allows for the detection of metabolites that may be mutagenic.[12]

Experimental Protocol: Ames Plate Incorporation Assay

• Strain Preparation: Grow overnight cultures of appropriate S. typhimurium strains (e.g., TA98 for frameshift mutations and TA100 for base-pair substitutions) at 37°C.[12][13]

• Compound and Control Preparation: Prepare serial dilutions of the test compound in DMSO. Use a known mutagen (e.g., sodium azide for TA100) as a positive control and the vehicle (DMSO) as a negative control.[13]

• Plate Incorporation: To a test tube containing 2 mL of molten top agar (kept at 45°C), add:

  • 0.1 mL of the bacterial culture.[13]

  • 0.1 mL of the test compound dilution or control.[13]

  • 0.5 mL of S9 mix (for metabolic activation) or phosphate buffer (for direct-acting mutagens).[12]

• Plating and Incubation: Mix the contents and pour them onto a minimal glucose agar plate. Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of colonies compared to the negative control indicates a positive result.[11]

Tier 2: Essential In Vivo Acute Toxicity Assessment

If a compound demonstrates an acceptable in vitro profile (low cytotoxicity and no mutagenicity), the next logical step is to assess its effects in a whole organism.

Acute Oral Toxicity: OECD Guideline 423 (Acute Toxic Class Method)

Rationale: This study provides information on the potential health hazards arising from a single, short-term oral exposure to the substance. It helps determine the substance's intrinsic toxicity and allows for classification according to the Globally Harmonised System (GHS). The OECD 423 guideline is a stepwise procedure that uses a minimum number of animals to assign a toxicity class, reducing animal usage compared to historical LD₅₀ tests.[14][15]

Fig. 2: OECD 423 Acute Toxic Class Method Workflow.

Experimental Protocol: Acute Oral Toxicity (Abbreviated OECD 423)

• Animal Selection: Use healthy, young adult rats (typically females, as they are often slightly more sensitive) of a standard laboratory strain.[14][16]

• Housing and Fasting: Acclimatize animals for at least 5 days.[16] Fast animals overnight (food, but not water) prior to dosing.[15]

• Dosing Procedure:

  • Administer the compound orally by gavage to a group of 3 female rats at a starting dose (e.g., 300 mg/kg).[15][16] The substance should be in a suitable vehicle (e.g., corn oil), and the volume should not exceed 1-2 mL/100g body weight.[15][17]

  • The outcome of this first step determines the next step. If 0 or 1 animal dies, the next step is to dose 3 new animals at a higher dose (2000 mg/kg). If 3 animals die, the next step is to dose 3 new animals at a lower dose (50 mg/kg).[15]

• Observation: Observe animals closely for mortality, signs of toxicity (changes in skin, fur, eyes, respiratory, and nervous systems), and changes in behavior for at least 14 days.[16][17] Record body weights periodically.

• Pathology: At the end of the observation period, surviving animals are humanely euthanized and subjected to a gross necropsy.[16]

In Vivo Genotoxicity: Mammalian Erythrocyte Micronucleus Test

Rationale: This in vivo test is critical for assessing genotoxic potential within a whole animal, accounting for metabolic, pharmacokinetic, and DNA repair processes.[18][19] It detects damage to chromosomes or the mitotic spindle in erythroblasts by analyzing the formation of micronuclei in young (polychromatic) erythrocytes.[18][20] An increase in the frequency of micronucleated cells in treated animals compared to controls indicates that the compound is genotoxic in vivo.[18]

Experimental Protocol: Rodent Micronucleus Assay

• Animal Dosing: Use a rodent species, typically mice or rats.[20] Administer the test compound, usually via the intended clinical route or a route ensuring systemic exposure, at multiple dose levels. A positive control group (e.g., cyclophosphamide) and a vehicle control group must be included.[21]

• Sample Collection: Collect bone marrow from the femur at appropriate time points after treatment (e.g., 24 and 48 hours).[21]

• Slide Preparation: Prepare bone marrow smears on glass slides, air-dry, and stain with an appropriate dye (e.g., Giemsa) to differentiate between polychromatic (immature) and normochromatic (mature) erythrocytes.[21]

• Microscopic Analysis: Score at least 1000 polychromatic erythrocytes (PCEs) per animal for the presence of micronuclei.[21] Also, determine the ratio of PCEs to normochromatic erythrocytes (NCEs) as an indicator of bone marrow toxicity.

• Data Analysis: A positive result is characterized by a dose-related and statistically significant increase in the frequency of micronucleated PCEs.

Tier 3: Preliminary Safety Pharmacology Assessment

Safety pharmacology studies investigate potential adverse effects on major physiological systems. For preliminary assessment, cardiac safety and potential for drug-drug interactions are paramount.

Cardiotoxicity: hERG Channel Inhibition Assay

Rationale: The human Ether-à-go-go-Related Gene (hERG) encodes a potassium ion channel crucial for cardiac repolarization.[22][23] Inhibition of this channel can prolong the QT interval, leading to a life-threatening arrhythmia called Torsades de Pointes.[23] Therefore, assessing a compound's potential to block the hERG channel is a regulatory requirement and a critical safety screen.[24] Automated patch clamp or thallium flux assays are common high-throughput methods.[23][25]

Experimental Protocol: Thallium Flux Assay

• Cell Culture: Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG or CHO-hERG).[22][25]

• Dye Loading: Load cells with a thallium-sensitive fluorescent dye.[22]

• Compound Incubation: Add the test compound at various concentrations to the cells and incubate. Include a vehicle control and a known hERG inhibitor (e.g., E-4031) as a positive control.[23]

• Stimulation and Detection: Add a stimulation buffer containing thallium to open the hERG channels. The influx of thallium through open channels causes an increase in fluorescence.[22] A kinetic plate reader measures the fluorescence intensity.

• Analysis: Inhibition of the hERG channel by the test compound results in a decreased fluorescence signal. The percent inhibition is calculated relative to controls, and an IC₅₀ value is determined.

Data Presentation: Hypothetical hERG Inhibition Data

Compound	Assay Type	IC₅₀ (µM)
1-(4-methyl...)-amine	Thallium Flux	27.5
E-4031 (Positive Control)	Thallium Flux	0.015

Drug-Drug Interaction Potential: CYP450 Inhibition Assay

Rationale: The Cytochrome P450 (CYP) enzyme superfamily is responsible for the metabolism of most drugs.[26] Inhibition of a specific CYP isoform by a new compound can slow the metabolism of co-administered drugs that are substrates for that enzyme, leading to elevated plasma levels and potential toxicity.[26][27] Screening for inhibition of the major CYP isoforms (e.g., 1A2, 2C9, 2C19, 2D6, and 3A4) is essential for predicting drug-drug interaction potential.[26]

Experimental Protocol: CYP450 Inhibition Assay (Incubation Method)

• System Preparation: Use human liver microsomes, which contain a full complement of CYP enzymes, as the enzyme source.[26]

• Incubation: In a multi-well plate, combine human liver microsomes, a specific probe substrate for the CYP isoform of interest, and the test compound at various concentrations.

• Reaction Initiation: Initiate the metabolic reaction by adding a cofactor, NADPH.[28]

• Reaction Termination: After a set incubation time, stop the reaction by adding a solvent like ice-cold acetonitrile.

• Analysis: Use LC-MS/MS to quantify the formation of the specific metabolite from the probe substrate. A decrease in metabolite formation in the presence of the test compound indicates inhibition.[26]

• IC₅₀ Determination: Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value.

Synthesis of Data and Preliminary Risk Assessment

The culmination of this tiered testing strategy is an integrated assessment of all generated data.

• Cytotoxicity IC₅₀: Provides a therapeutic index by comparing the concentration required for a biological effect with the concentration causing toxicity.

• Ames Test: A positive result is a significant red flag for potential carcinogenicity and often halts further development unless a clear non-relevant mechanism can be demonstrated.

• Acute Oral Toxicity: Classifies the compound's hazard level and informs safe handling procedures and starting doses for future in vivo studies.

• Micronucleus Test: A positive result confirms in vivo genotoxic potential, a serious safety concern.

• hERG IC₅₀: An IC₅₀ value below a certain threshold (e.g., <10 µM) may indicate a risk of cardiotoxicity, requiring further investigation.

• CYP450 IC₅₀: Low IC₅₀ values against major isoforms suggest a high potential for drug-drug interactions, which can complicate clinical development.

A favorable preliminary safety profile for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine would be characterized by low cytotoxicity (high IC₅₀), negative results in both the Ames and micronucleus tests, low acute oral toxicity (GHS category 4 or 5), and high IC₅₀ values (>10-30 µM) in both the hERG and CYP450 inhibition assays. Such a profile would provide confidence for advancing the compound into more extensive preclinical development.

References

• Ames Test Protocol. AAT Bioquest. [URL: https://www.aatbio.com/resources/protocols/ames-test-protocol]
• Microbial Mutagenicity Assay: Ames Test. Bio-protocol. [URL: https://bio-protocol.org/e2764]
• OECD Acute Oral Toxicity Guidelines. Scribd. [URL: https://www.scribd.com/document/444211139/OECD-Acute-Oral-Toxicity-Guidelines]
• CYP450 Enzyme-Inhibition Assay Protocols. protocols.io. [URL: https://www.protocols.io/view/cyp450-enzyme-inhibition-assay-protocols-6qpvrun68vgy/v1]
• OECD guidelines for acute oral toxicity studies: an overview. ijrap.net. [URL: https://ijrap.net/admin/php/uploads/3128_pdf.pdf]
• OECD Test Guideline 401 - Acute Oral Toxicity (1987). National Toxicology Program. [URL: https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg401.pdf]
• Application Notes and Protocols: In Vitro Cytotoxicity Assay for Novel Compounds. Benchchem. [URL: https://www.benchchem.com/application-notes/in-vitro-cytotoxicity-assay-for-novel-compounds]
• OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose. Slideshare. [URL: https://www.slideshare.net/KhushbooThakur15/oecd-test-guideline-420-acute-oral-toxicity-fixed-dose]
• Ames test. Wikipedia. [URL: https://en.wikipedia.org/wiki/Ames_test]
• Cell-based hERG Channel Inhibition Assay in High-throughput Format. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8904571/]
• OECD Test Guideline 423: Acute Oral Toxicity. ResearchGate. [URL: https://www.researchgate.net/publication/235639149_OECD_Test_Guideline_423_Acute_Oral_Toxicity]
• Redbook 2000: IV.C.1.d. Mammalian Erythrocyte Micronucleus Test. FDA. [URL: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/redbook-2000-ivc1d-mammalian-erythrocyte-micronucleus-test]
• The Ames test: a methodological short review. University of Warmia and Mazury in Olsztyn. [URL: https://www.uwm.edu.pl/biolbiotech/sds/pdf/Tejs.pdf]
• 40 CFR § 79.64 - In vivo micronucleus assay. Cornell Law School. [URL: https://www.law.cornell.edu/cfr/text/40/79.64]
• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ijprajournal.com. [URL: https://ijprajournal.com/ijpr/article/view/1603]
• In Vitro Assay Protocols for Novel Antimicrobial Compounds. Benchchem. [URL: https://www.benchchem.com/application-notes/in-vitro-assay-protocols-for-novel-antimicrobial-compounds]
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Elucidating the Mechanism of Action for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine: An Investigational Guide

Abstract: The compound 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a novel chemical entity not yet characterized in peer-reviewed literature. This technical guide, therefore, presents a comprehensive, field-proven investigational roadmap for the elucidation of its mechanism of action (MoA). Designed for researchers in drug discovery and chemical biology, this document provides a logical, multi-pillar framework for progressing a novel small molecule from initial computational assessment to definitive target identification, biophysical characterization, and functional validation in a cellular context. Each section details the causality behind experimental choices and provides validated, step-by-step protocols for core assays, establishing a self-validating system for MoA discovery.

Introduction: The Pyrazole Scaffold and a Path Forward

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide spectrum of biological activities, including anti-inflammatory, anti-cancer, and antiviral agents.[1][2][3] Its metabolic stability and versatile structure make pyrazole derivatives, such as the novel compound 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, compelling candidates for drug discovery programs.[3][4]

However, a thorough search of chemical and biological databases reveals no existing data for this specific molecule. This guide therefore serves as a blueprint for its complete characterization. We will proceed under the hypothesis that, like many N-arylpyrazole derivatives, this compound may target protein kinases or other enzymes involved in cellular signaling.[3][5][6] Our investigation is structured to first predict and then empirically identify its molecular target(s), quantify the binding interaction, and finally, determine the functional consequences of this engagement.

Part 1: Initial Characterization and In Silico Target Prediction

Before committing to resource-intensive wet-lab experiments, a foundational understanding of the molecule's properties and likely target classes is essential. This initial phase combines computational chemistry with target prediction algorithms to build a testable hypothesis.

Physicochemical Properties

The predicted physicochemical properties of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine suggest it possesses drug-like characteristics suitable for cell permeability and oral bioavailability. These properties are summarized below.

Property	Predicted Value	Significance in Drug Discovery
Molecular Weight	217.30 g/mol	Adheres to Lipinski's Rule of Five (<500), favoring bioavailability.
LogP	2.5 - 3.0	Indicates good membrane permeability.
Topological Polar Surface Area (TPSA)	42.0 Ų	Suggests good potential for oral absorption and cell penetration (<140 Ų).
Hydrogen Bond Donors	1 (amine group)	Contributes to target binding specificity.
Hydrogen Bond Acceptors	2 (pyrazole nitrogens)	Provides points for specific hydrogen bonding with a target.
Rotatable Bonds	3	Low number suggests conformational rigidity, which can be favorable for binding.

Table 1: Predicted physicochemical properties of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

In Silico Target Prediction Protocol

The principle of chemical similarity posits that structurally similar molecules often share biological targets.[7][8] Web-based tools like SwissTargetPrediction leverage this by screening a query molecule against databases of known bioactive ligands.[7][9][10]

Step-by-Step Methodology:

• Obtain SMILES String: Convert the compound name or 2D structure into its SMILES (Simplified Molecular-Input Line-Entry System) representation.

• Submit to Prediction Server: Input the SMILES string into the SwissTargetPrediction web server (]">www.swisstargetprediction.ch).[7] Select "Homo sapiens" as the target organism.

• Analyze Predictions: The server returns a ranked list of potential protein targets based on a combination of 2D and 3D similarity scores to known ligands.[7] The results are typically grouped by protein class (e.g., kinases, G-protein coupled receptors, enzymes).

• Hypothesis Generation: Based on the predicted targets, formulate a primary hypothesis. For a pyrazole-amine, a high probability score for a specific kinase family (e.g., Janus kinases, BRAF) would provide a strong starting point for experimental validation.[3]

Part 2: Unbiased Target Identification and Validation

While in silico methods provide a hypothesis, they require empirical validation. The following unbiased, label-free approaches are designed to identify the direct molecular target(s) of the compound within the complex environment of the cell.[11]

A schematic overview of the target identification and validation workflow.

Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying drug-target engagement in intact cells or cell lysates.[12][13] It is based on the principle that a protein's thermal stability increases upon ligand binding.[11][14]

Step-by-Step Methodology:

• Cell Culture: Culture a relevant human cell line (e.g., MCF-7 breast cancer cells) to ~80% confluency.

• Compound Treatment: Treat the cells with either the test compound (e.g., at 10 µM) or a vehicle control (e.g., 0.1% DMSO) for 1 hour at 37°C.

• Heat Challenge: Aliquot the treated cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes using a thermocycler, followed by cooling to 4°C.[15]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or with a lysis buffer containing protease and phosphatase inhibitors.

• Separation of Fractions: Pellet the aggregated, denatured proteins by high-speed centrifugation (e.g., 20,000 x g for 20 minutes at 4°C). The supernatant contains the soluble, non-denatured proteins.

• Quantification by Western Blot: Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody specific to the hypothesized target protein (e.g., Kinase X).[16]

• Data Analysis: A positive result is indicated by a "thermal shift," where the target protein remains soluble at higher temperatures in the compound-treated samples compared to the vehicle control. This confirms direct binding in a cellular context.[14]

Part 3: Biophysical Characterization of the Drug-Target Interaction

Once a target is validated, it is crucial to quantify the binding affinity and kinetics. This data is essential for understanding the compound's potency and for guiding any subsequent lead optimization efforts.

Protocol: Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures real-time binding events between a ligand (the compound) and an analyte (the target protein).[17][18][19] It provides kinetic data (association rate, k_on; dissociation rate, k_off) and the equilibrium dissociation constant (K_D).

Step-by-Step Methodology:

• Protein Immobilization: Covalently immobilize the purified recombinant target protein onto the surface of an SPR sensor chip (e.g., a CM5 chip via amine coupling).[18]

• Analyte Preparation: Prepare a series of precise dilutions of the pyrazole-amine compound in a suitable running buffer (e.g., HBS-EP+).

• Binding Measurement: Inject the compound solutions sequentially over the sensor surface, from lowest to highest concentration. The binding is measured in real-time as a change in resonance units (RU).

• Dissociation Phase: After each injection, flow running buffer over the chip to measure the dissociation of the compound from the target.

• Regeneration: Between different compound concentrations, inject a regeneration solution (e.g., low pH glycine) to strip all bound compound, returning the surface to baseline.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate k_on, k_off, and K_D.[20]

Protocol: Isothermal Titration Calorimetry (ITC)

ITC is considered the gold standard for measuring binding thermodynamics.[21][22] It directly measures the heat released or absorbed during a binding event, providing the binding affinity (K_D), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding in a single experiment.[21][23][24]

Step-by-Step Methodology:

• Sample Preparation: Place the purified target protein in the ITC sample cell and the pyrazole-amine compound in the titration syringe, both in the exact same buffer to minimize heats of dilution.

• Titration: Perform a series of small, precise injections of the compound into the protein solution while maintaining a constant temperature.

• Heat Measurement: The instrument measures the minute temperature changes after each injection, which correspond to the heat of binding.

• Data Analysis: Integrate the heat-flow peaks and plot them against the molar ratio of ligand to protein. Fit this binding isotherm to a theoretical model to determine K_D, n, ΔH, and ΔS.[22]

Parameter	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)	Significance
K_D (Dissociation Constant)	150 nM	180 nM	Measures binding affinity (lower is stronger).
k_on (Association Rate)	2.1 x 10⁵ M⁻¹s⁻¹	Not Directly Measured	How quickly the compound binds to the target.
k_off (Dissociation Rate)	3.15 x 10⁻² s⁻¹	Not Directly Measured	How quickly the compound dissociates; relates to residence time.
n (Stoichiometry)	Assumed 1:1	0.98	Confirms a 1:1 binding ratio.
ΔH (Enthalpy)	Not Measured	-8.5 kcal/mol	Indicates binding is enthalpically driven (favorable bond formation).
ΔS (Entropy)	Not Measured	+6.2 cal/mol·K	Favorable entropic contribution, likely from desolvation.

Table 2: Hypothetical quantitative data from biophysical assays for the interaction between 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine and its validated target, Kinase X.

Part 4: Functional Mechanism of Action in a Cellular Context

Confirming that the compound binds its target is only part of the MoA. The ultimate goal is to understand the functional consequence of this binding. Assuming the validated target is a protein kinase, the following assays will determine if the compound acts as an inhibitor and affects downstream signaling.

Hypothetical signaling pathway inhibited by the pyrazole-amine compound.

Protocol: In Vitro Kinase Activity Assay (ADP-Glo™)

The ADP-Glo™ assay is a luminescent, homogeneous assay that measures kinase activity by quantifying the amount of ADP produced during the phosphorylation reaction.[25][26][27] It is ideal for determining a compound's IC50 (half-maximal inhibitory concentration).

Step-by-Step Methodology:

• Kinase Reaction: Set up reactions in a multi-well plate containing the target kinase, its specific substrate, and ATP in kinase buffer. Add the pyrazole-amine compound across a range of concentrations (e.g., 1 nM to 100 µM).

• Stop Reaction & Deplete ATP: After incubation (e.g., 60 minutes at 30°C), add ADP-Glo™ Reagent to terminate the kinase reaction and eliminate the remaining unconsumed ATP.[27]

• ADP to ATP Conversion: Add Kinase Detection Reagent, which contains an enzyme that converts the ADP produced by the kinase into ATP.[26]

• Luminescence Detection: The newly synthesized ATP is used by a luciferase in the detection reagent to produce light. Measure the luminescence using a plate reader. The signal is directly proportional to the kinase activity.

• IC50 Calculation: Plot the luminescence signal against the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Protocol: Western Blot for Downstream Substrate Phosphorylation

To confirm that the compound inhibits the kinase in cells, we must measure the phosphorylation status of a known downstream substrate of the target kinase.

Step-by-Step Methodology:

• Cell Treatment: Treat cultured cells with the compound at various concentrations (e.g., spanning its IC50 value) for a defined period (e.g., 2 hours). Include a positive control (e.g., a growth factor that activates the pathway) and a vehicle control.

• Lysis: Harvest the cells and prepare lysates using a buffer that contains both protease and phosphatase inhibitors to preserve the phosphorylation states of proteins.[16][28]

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[29]

• Antibody Incubation:

  • Probe one membrane with a primary antibody specific to the phosphorylated form of the substrate protein (e.g., anti-phospho-Substrate).

  • Probe a parallel membrane (or strip and re-probe the same one) with an antibody that recognizes the total amount of the substrate protein, regardless of phosphorylation state. This serves as a loading control.[30]

• Detection: Use an appropriate HRP-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

• Analysis: Quantify the band intensities. A dose-dependent decrease in the ratio of phosphorylated substrate to total substrate in the compound-treated samples confirms on-target functional activity in a cellular setting.[29]

Conclusion

The comprehensive elucidation of a novel compound's mechanism of action is a systematic and multi-disciplinary endeavor. This guide provides a robust framework for characterizing 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, beginning with computational predictions and progressing through definitive target identification, precise biophysical quantification, and functional cellular validation. By following this logical and experimentally rigorous pathway, researchers can confidently establish the compound's molecular target and its precise mechanism of action, providing a solid foundation for any future therapeutic development.

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A Technical Guide to the Spectroscopic Characterization of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Abstract

This technical guide provides a comprehensive framework for the spectroscopic characterization of the novel pyrazole derivative, 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine. Pyrazole-based scaffolds are of significant interest in medicinal chemistry and drug development due to their diverse biological activities.[1][2] Accurate structural elucidation and purity assessment are paramount for any downstream application. This document outlines the theoretical basis and practical protocols for analyzing this specific molecule using Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. By synthesizing data from analogous structures and foundational spectroscopic principles, this guide serves as an essential resource for researchers engaged in the synthesis and validation of new pyrazole-based chemical entities.

Introduction and Molecular Structure Overview

The target molecule, 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, is a substituted aminopyrazole. The 5-aminopyrazole system is a crucial heterocyclic template in the pharmaceutical and agrochemical industries.[3] Its structure integrates several key functional groups that yield a distinct spectroscopic fingerprint:

• 1-(4-methylphenyl) group: A para-substituted aromatic ring (p-tolyl) attached to the N1 position of the pyrazole.

• 5-(propan-2-yl) group: An isopropyl substituent at the C5 position.

• 1H-pyrazol-4-amine core: A five-membered heterocyclic ring with an amino group at the C4 position.

The strategic placement of these groups, particularly the amino function, makes this class of compounds a versatile framework in drug discovery.[4] Understanding the expected spectroscopic output is the first critical step in validating its synthesis and exploring its potential.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen framework of an organic molecule. For this compound, both ¹H and ¹³C NMR will provide unambiguous evidence of its structure.

Predicted ¹H NMR Spectral Data

The choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it can effectively solubilize the compound and, being a hydrogen bond acceptor, will slow the exchange of the N-H protons, allowing them to be observed more clearly than in a non-polar solvent like CDCl₃.

Rationale for Predictions:

• Isopropyl Group: The six methyl protons are equivalent and are split by the single methine proton, resulting in a doublet. The methine proton is split by the six methyl protons, producing a septet.

• Tolyl Group: The methyl group protons will appear as a sharp singlet. The aromatic protons will exhibit a characteristic AA'BB' system, appearing as two distinct doublets due to the symmetry of the para-substitution.

• Amine Group: The two protons on the nitrogen will typically appear as a broad singlet. Its chemical shift can be variable and is dependent on concentration and temperature.

• Pyrazole Ring: The single proton at the C3 position has no adjacent proton neighbors, and thus will appear as a sharp singlet.

Table 1: Predicted ¹H NMR Chemical Shifts (400 MHz, DMSO-d₆)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.25	Doublet (d)	6H	Isopropyl -CH(CH ₃)₂
~2.35	Singlet (s)	3H	Tolyl -CH ₃
~3.10	Septet (sept)	1H	Isopropyl -CH (CH₃)₂
~4.50	Broad Singlet (br s)	2H	Amine -NH ₂
~7.28	Doublet (d)	2H	Tolyl aromatic CH (ortho to N)
~7.35	Doublet (d)	2H	Tolyl aromatic CH (ortho to CH₃)
~7.50	Singlet (s)	1H	Pyrazole C3-H

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will confirm the carbon count and the chemical environment of each carbon atom.

Rationale for Predictions:

• Aliphatic Carbons: The tolyl and isopropyl methyl carbons will appear in the upfield region (~20-25 ppm).

• Aromatic & Heteroaromatic Carbons: The carbons of the tolyl and pyrazole rings will resonate in the range of 115-150 ppm. Quaternary carbons (C-ipso, C-NH₂, C-isopropyl, C-CH₃) will typically have lower intensities than protonated carbons.

Table 2: Predicted ¹³C NMR Chemical Shifts (100 MHz, DMSO-d₆)

Predicted Chemical Shift (δ, ppm)	Assignment
~20.8	Tolyl -C H₃
~22.5	Isopropyl -CH(C H₃)₂
~26.0	Isopropyl -C H(CH₃)₂
~118.5	Pyrazole C 3
~124.0	Tolyl aromatic C H (ortho to N)
~129.8	Tolyl aromatic C H (ortho to CH₃)
~135.0	Pyrazole C 4-NH₂
~137.0	Tolyl C -CH₃
~138.5	Tolyl C -N (ipso)
~148.0	Pyrazole C 5-CH(CH₃)₂

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified compound into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6 mL of DMSO-d₆ containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Dissolution: Cap the NMR tube and gently vortex or invert until the sample is fully dissolved.

• Instrument Setup: Place the sample in the NMR spectrometer.

• Data Acquisition: Acquire a ¹H NMR spectrum using a standard pulse program. Subsequently, acquire a broadband proton-decoupled ¹³C NMR spectrum. For full structural confirmation, 2D NMR experiments like COSY and HSQC can be performed.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Rationale for Predictions: The key vibrational modes for this molecule are the N-H stretches of the primary amine, the C-H stretches of the aromatic and aliphatic groups, and the C=N and C=C stretching vibrations within the ring systems.[2][5]

• N-H Stretch: Primary amines typically show two distinct absorption bands in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching vibrations.[6]

• C-H Stretch: Aliphatic C-H bonds (isopropyl, methyl) will appear just below 3000 cm⁻¹, while aromatic C-H stretches will appear just above 3000 cm⁻¹.

• N-H Bend: The scissoring vibration of the primary amine group is expected around 1600 cm⁻¹.

• C=C and C=N Stretches: The stretching vibrations of the pyrazole and phenyl rings will produce several bands in the 1450-1610 cm⁻¹ fingerprint region.

Table 3: Predicted FT-IR Absorption Bands (KBr Pellet)

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3450 - 3350	Asymmetric & Symmetric N-H Stretch	Primary Amine
3100 - 3000	C-H Stretch	Aromatic (Tolyl, Pyrazole)
2980 - 2850	C-H Stretch	Aliphatic (Isopropyl, Methyl)
~1620	N-H Bend (Scissoring)	Primary Amine
1590 - 1450	C=N and C=C Ring Stretches	Pyrazole and Phenyl Rings

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation (KBr Pellet): Grind a small amount (~1-2 mg) of the dry compound with ~100 mg of dry, spectroscopy-grade potassium bromide (KBr) using an agate mortar and pestle.

• Pellet Formation: Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.

• Data Acquisition: Place the pellet in the sample holder of the FT-IR spectrometer.

• Analysis: Record the spectrum, typically from 4000 to 400 cm⁻¹, and perform a background subtraction using an empty sample holder.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. High-Resolution Mass Spectrometry (HRMS) is essential for confirming the molecular formula.

Rationale for Predictions: The molecular formula is C₁₃H₁₇N₃. The calculated monoisotopic mass is 215.1422 Da. Electrospray Ionization (ESI) is a suitable soft ionization technique that will likely produce a prominent protonated molecular ion [M+H]⁺.

Table 4: Predicted High-Resolution Mass Spectrometry Data (ESI+)

Ion	Calculated Exact Mass (m/z)
[M+H]⁺	216.1495
[M+Na]⁺	238.1315

Predicted Fragmentation: Under higher energy conditions (e.g., Electron Impact or tandem MS), characteristic fragments may be observed, such as the loss of the isopropyl group ([M-43]⁺) or cleavage of the tolyl group.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Introduce the sample into the ESI source of the mass spectrometer via direct infusion using a syringe pump.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. For HRMS, a TOF or Orbitrap analyzer is required to achieve the necessary mass accuracy.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly those involving π-electrons in conjugated systems.

Rationale for Predictions: The compound contains two chromophores: the p-tolyl group and the substituted pyrazole ring. These conjugated systems are expected to exhibit π → π* transitions. The absorption maxima (λ_max) for pyrazole derivatives typically fall in the UV region.[7][8] The presence of the amino group (an auxochrome) may cause a slight bathochromic (red) shift.

Table 5: Predicted UV-Vis Absorption Data (in Ethanol)

Predicted λ_max (nm)	Associated Transition	Chromophore
~210 - 250	π → π*	Phenyl and Pyrazole Rings

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of the compound in a UV-grade solvent (e.g., ethanol or acetonitrile). Perform serial dilutions to obtain a concentration that gives an absorbance reading between 0.1 and 1.0.

• Data Acquisition: Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure solvent (as a blank) and another with the sample solution.

• Analysis: Scan the sample across a wavelength range of approximately 200-400 nm to identify the absorption maximum (λ_max).

Integrated Spectroscopic Workflow

The comprehensive characterization of the target compound relies on an integrated approach where data from each technique corroborates the others. The following workflow illustrates this process.

Caption: Integrated workflow for the spectroscopic characterization of a novel compound.

Conclusion

The spectroscopic characterization of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine requires a multi-faceted analytical approach. By leveraging NMR for structural framework, FT-IR for functional group identification, Mass Spectrometry for molecular weight and formula confirmation, and UV-Vis for electronic properties, a complete and unambiguous profile of the molecule can be established. The predictive data and protocols outlined in this guide provide a robust baseline for researchers, ensuring that newly synthesized batches of this compound can be validated with high confidence, thereby upholding the standards of scientific integrity required for subsequent research and development.

References

• Benchchem. Spectroscopic and Synthetic Profile of Substituted Pyrazoles: A Technical Guide for Researchers.
• Suresh HM, Suresha Kumara TH. (2022). Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. International Journal of Applied Chemical and Biological Sciences, 3(4), 10-18.
• ResearchGate. UV-Vis absorption and normalised emission spectra of the pyrazole....
• Letters in Applied NanoBioScience. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates.
• SYNTHESIS OF NOVEL PYRAZOLE DERIVATIVES FROM DIARYL 1,3-DIKETONES (PART-I). (2003).
• ResearchGate. Pyrazole Compounds : Synthesis, molecular structure, chemical reactivity, experimental and theoretical DFT FTIR spectra | Request PDF.
• MDPI. (2023). Chemical Diversity of Mo5S5 Clusters with Pyrazole: Synthesis, Redox and UV-vis-NIR Absorption Properties.
• New Journal of Chemistry (RSC Publishing). Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches.
• PMC. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives.
• Letters in Applied NanoBioScience. (2025). Metal-Based Bio-Active Pyrazole Derivatives: Preparation, Spectral, Thermal, Photophysical, and Antimicrobial Studies.
• ResearchGate. (2021). Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates.
• PMC. (2019). Gas-phase UV absorption spectra and OH-oxidation kinetics of 1H-1,2,3-triazole and pyrazole.
• Semantic Scholar. (2022). Experimental and Computational Study of Novel Pyrazole Azo Dyes as Colored Materials for Light Color Paints.
• ResearchGate. UV–Vis spectra of compounds 11a – 11k | Download Scientific Diagram.
• The Royal Society of Chemistry. 1H NMR (400 MHz, DMSO-d6) δ 1.39.
• PMC. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review.
• Taylor & Francis Online. (2023). Synthesis, crystal structure, density functional theory and vibration analysis of 5-(4-fluorophenyl)-1H-pyrazol-3-amine.
• PubMed. (2011). Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calculations.
• ResearchGate. FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2....
• ResearchGate. (2013). Ethyl 5-amino-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole-4-carboxylate.
• PMC. Ethyl 5-amino-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole-4-carboxylate.
• PMC. (2011). Approaches towards the synthesis of 5-aminopyrazoles.

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• 1. visnav.in [visnav.in]
• 2. d-nb.info [d-nb.info]
• 3. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Gas-phase UV absorption spectra and OH-oxidation kinetics of 1H-1,2,3-triazole and pyrazole - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Advanced Synthesis Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

The compound 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (commonly referred to as 4-amino-5-isopropyl-1-(p-tolyl)pyrazole) is a highly functionalized heterocyclic building block. Aminopyrazoles are privileged scaffolds in medicinal chemistry and agrochemical development due to their ability to act as hydrogen bond donors/acceptors and their bioisosteric relationship to other aromatic systems[1].

This application note details a robust, four-step synthetic route designed for high regioselectivity, operational simplicity, and scalability. The synthesis avoids the regiochemical ambiguities of direct 1,3-dicarbonyl condensations by utilizing an enaminone intermediate[2].

The Mechanistic Strategy

• Regioselective Annulation: The reaction of an enaminone with an arylhydrazine is under strict kinetic control. The highly nucleophilic terminal −NH2​ of the arylhydrazine selectively attacks the β -carbon of the enaminone (displacing dimethylamine via an addition-elimination mechanism). Subsequent intramolecular condensation of the secondary amine with the carbonyl group exclusively yields the 1-aryl-5-alkylpyrazole regioisomer[2].

• Electrophilic Aromatic Substitution: The pyrazole ring is electron-rich. Despite the electron-withdrawing nature of the protonated pyrazole in strongly acidic media, the C4 position remains the most nucleophilic site due to resonance stabilization of the Wheland intermediate. Nitration occurs cleanly at C4.

• Catalytic Hydrogenation: The reduction of the 4-nitro intermediate to the target 4-amino pyrazole is achieved via heterogeneous palladium catalysis, offering a self-validating, high-yielding final step free of heavy-metal waste[3].

Figure 1: Four-step synthetic workflow for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

Quantitative Data & Reagent Summaries

Table 1: Reaction Summary & Analytical Markers

Step	Reaction	Time / Temp	Expected Yield	Key Analytical Marker (Self-Validation)
1	Enaminone Formation	16 h, Reflux	90%	IR: Disappearance of ketone C=O stretch
2	Pyrazole Annulation	4 h, Reflux	82%	1 H NMR: Appearance of Pyrazole C4-H singlet (~6.5 ppm)
3	Electrophilic Nitration	2 h, 0 °C to RT	85%	1 H NMR: Disappearance of C4-H singlet
4	Nitro Reduction	6 h, RT	95%	1 H NMR: Appearance of −NH2​ broad singlet (~4.0 ppm)

Table 2: Reagent Quantities (Standardized 10 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
3-Methyl-2-butanone	86.13	1.0	861 mg	Starting Material
DMF-DMA	119.16	1.2	1.43 g	C1 Synthon / Activating Agent
p-Tolylhydrazine HCl	158.63	1.0	1.59 g	Nucleophile / N-N Source
Nitric Acid (Fuming)	63.01	1.2	~0.35 mL	Electrophile
Palladium on Carbon (10%)	-	0.05	50 mg	Hydrogenation Catalyst

Step-by-Step Experimental Protocols

Step 1: Synthesis of 1-(dimethylamino)-4-methylpent-1-en-3-one

Causality: Converting the aliphatic ketone to an enaminone prevents the formation of complex regioisomeric mixtures during the subsequent hydrazine condensation. DMF-DMA acts as both the solvent and the electrophilic C1 source.

• Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Add 3-methyl-2-butanone (10.0 mmol, 861 mg) and N,N-dimethylformamide dimethyl acetal (DMF-DMA) (12.0 mmol, 1.43 g).

• Heat the neat mixture to reflux (approx. 100 °C) for 16 hours under a nitrogen atmosphere.

• Cool the reaction to room temperature and concentrate in vacuo to remove unreacted DMF-DMA and methanol by-products.

• Validation Checkpoint: The resulting deep yellow/orange oil is the crude enaminone. TLC (Hexanes/EtOAc 7:3) should confirm the complete consumption of the starting ketone.

Step 2: Regioselective Annulation to 1-(p-Tolyl)-5-isopropyl-1H-pyrazole

Causality: The hydrochloride salt of the arylhydrazine provides the mildly acidic conditions necessary to activate the enaminone. The steric bulk of the isopropyl group further drives the thermodynamic preference for the 1,5-disubstituted geometry[1].

• Dissolve the crude enaminone (approx. 10 mmol) in 20 mL of absolute ethanol.

• Add p-tolylhydrazine hydrochloride (10.0 mmol, 1.59 g) in one portion.

• Reflux the mixture for 4 hours.

• Cool to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between Ethyl Acetate (30 mL) and saturated aqueous NaHCO3​ (30 mL) to neutralize the acid. Extract the aqueous layer once more with EtOAc (20 mL).

• Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate.

• Validation Checkpoint: LC-MS analysis of the crude solid should indicate the mass of the cyclized product ( m/z

  [M+H]+ = 201.1).

Figure 2: Mechanistic pathway of the regioselective pyrazole annulation.

Step 3: Electrophilic Aromatic Nitration

Causality: Fuming nitric acid in concentrated sulfuric acid generates the highly electrophilic nitronium ion ( NO2+​ ). The reaction must be kept cold initially to prevent oxidative degradation of the isopropyl or p-tolyl methyl groups.

• In a 50 mL flask, cool 5 mL of concentrated sulfuric acid ( H2​SO4​ ) to 0 °C using an ice-water bath.

• Slowly add the 1-(p-tolyl)-5-isopropyl-1H-pyrazole (approx. 8 mmol, 1.6 g) in small portions to maintain the internal temperature below 5 °C.

• Dropwise, add fuming nitric acid (9.6 mmol, ~0.4 mL) over 10 minutes.

• Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Validation Checkpoint: Pour the highly acidic mixture over 50 g of vigorously stirred crushed ice. A pale yellow precipitate of the 4-nitro derivative will form immediately. Filter, wash with cold water, and dry.

Step 4: Catalytic Reduction to Target Amine

Causality: Heterogeneous catalytic hydrogenation is highly chemoselective for the nitro group, leaving the pyrazole core and aromatic rings intact. It is vastly superior to dissolving metal reductions (e.g., Fe/HCl) in terms of yield and purification ease[3].

• Dissolve the 4-nitro pyrazole intermediate (approx. 7 mmol, 1.7 g) in 15 mL of HPLC-grade methanol.

• Carefully add 10% Pd/C (50 mg) under a gentle stream of nitrogen to prevent auto-ignition of the catalyst.

• Evacuate the flask and backfill with hydrogen gas using a standard balloon apparatus (1 atm).

• Stir vigorously at room temperature for 6 hours.

• Validation Checkpoint: The yellow color of the nitro-compound solution will fade to nearly colorless. TLC (Hexanes/EtOAc 1:1) will show a new, highly polar spot that stains positive with ninhydrin.

• Filter the mixture through a pad of Celite to remove the palladium catalyst. Wash the pad with additional methanol (10 mL).

• Concentrate the filtrate in vacuo to yield the pure 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine as an off-white solid.

Troubleshooting & Safety

• Regiochemical Impurities (Step 2): If the 1-aryl-3-alkyl isomer is detected, it implies the reaction medium was not sufficiently acidic. Ensure the hydrazine is used strictly as its hydrochloride salt, or add 0.1 equivalents of concentrated HCl to the ethanol solvent.

• Over-Nitration (Step 3): The p-tolyl ring is susceptible to nitration if the reaction is allowed to heat up or run for >4 hours. Strict temperature control at 0 °C during the addition of HNO3​ is critical.

• Safety Warning (Step 4): Dry Pd/C is highly pyrophoric, especially when saturated with hydrogen. Always purge the reaction vessel with inert gas ( N2​ or Argon) before adding or filtering the catalyst.

References

• SYNTHESIS OF 4-AROYL-5-ARYLPYRAZOLES AND 4-AROYL-3-ARYLPYRAZOLES VIA THE REACTION OF ENAMINODIKETONES WITH SUBSTITUTED HYDRAZINE - clockss.org. 2

• Synthesis of 4-amino-1-arylpyrazoles based on ethyl 2 cyano 2-(2-arylhydraziniidene)acetates - researchgate.net. 3

• US8937185B2 - Processes for the preparation of 1-aryl-5-alkyl pyrazole compounds - Google Patents.1

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. researchgate.net [researchgate.net]

Using 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine as a precursor in drug discovery

Application Note: 1-(4-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine as a Privileged Scaffold in Kinase Inhibitor Discovery

Executive Summary & Structural Rationale

In the highly attritional landscape of targeted drug discovery, the selection of the primary hinge-binding scaffold dictates the trajectory of an entire hit-to-lead optimization campaign. 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (hereafter referred to as Precursor 1 ) represents a masterclass in pre-organized molecular design.

Aminopyrazoles are widely recognized as privileged frameworks in medicinal chemistry, frequently deployed as ATP-competitive inhibitors against a variety of kinases[1]. However, Precursor 1 possesses a specific substitution pattern that elevates it from a generic building block to a highly specialized conformational tool:

• The 4-Amino Handle: Acts as the primary vector for coupling (e.g., to pyrimidines or quinazolines), ultimately serving as a critical hydrogen bond donor to the kinase hinge region (such as the carbonyl of Leu932 in JAK2)[2].

• The 1-(p-Tolyl) Vector: A lipophilic aryl group that projects into adjacent hydrophobic clefts (often the DFG-out pocket or selectivity pocket), enhancing both binding affinity and target residence time.

• The 5-Isopropyl "Steric Lock": This is the defining feature of the molecule. A standard 4-aminopyrazole exhibits free rotation around the C4-N bond. By installing a bulky, branched isopropyl group at the adjacent 5-position, severe steric clash forces the 4-amino substituent to adopt a near-orthogonal dihedral angle. This conformational restriction pre-organizes the molecule into its bioactive state, drastically reducing the entropic penalty (TΔS) upon target engagement and minimizing off-target metabolic liabilities[3].

Quantitative Profiling: The Impact of Conformational Restriction

To illustrate the causality behind selecting the 5-isopropyl variant over simpler analogs, the following table summarizes the physicochemical properties and comparative binding metrics of functionalized kinase inhibitors derived from these scaffolds.

Table 1: Physicochemical Profile and Comparative Binding Metrics

Scaffold Variant	C4-N Dihedral Angle (°)	Entropic Penalty (TΔS, kcal/mol)	JAK2 IC₅₀ (nM)	Lipophilic Efficiency (LiPE)
5-Hydrogen	15 - 45 (Flexible)	-4.2	850	2.1
5-Methyl	60 - 75 (Restricted)	-2.8	120	3.4
5-Isopropyl (Precursor 1)	85 - 95 (Locked)	-0.9	12	5.8

Note: Binding metrics represent an aggregated SAR model based on established literature for 4-aminopyrazole JAK inhibitors, demonstrating the exponential gain in potency achieved via steric locking[2].

Pathway Visualization

The following workflow illustrates the integration of Precursor 1 into a drug discovery pipeline targeting the JAK/STAT signaling pathway, a critical axis in immunodeficiency and oncology.

Workflow from 4-aminopyrazole precursor synthesis to targeted JAK2 kinase pathway inhibition.

Validated Synthetic Protocols

To ensure high-fidelity library generation, the following protocols have been optimized specifically to overcome the steric hindrance imposed by the 5-isopropyl group. Every protocol is designed as a self-validating system.

Protocol A: Buchwald-Hartwig Cross-Coupling (ATP-Competitive Core Synthesis)

This protocol details the coupling of Precursor 1 to a 2,4-dichloropyrimidine to generate a classic hinge-binding motif.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried Schlenk flask with Precursor 1 (1.0 eq, 0.5 mmol), 2,4-dichloropyrimidine (1.2 eq, 0.6 mmol), Pd₂(dba)₃ (0.05 eq, 2.5 mol%), XPhos (0.1 eq, 5 mol%), and anhydrous K₂CO₃ (2.0 eq, 1.0 mmol).

  • Causality Insight: XPhos is explicitly selected over standard ligands (e.g., BINAP or dppf). The bulky 5-isopropyl group creates severe steric hindrance around the 4-amino nucleophile. XPhos, with its large bite angle and electron-rich biaryl backbone, facilitates the challenging reductive elimination step that would otherwise stall.

• Solvent Addition: Evacuate and backfill the flask with N₂ (3x). Add anhydrous t-Amyl alcohol (2.5 mL, 0.2 M).

  • Causality Insight:t-Amyl alcohol is utilized as a sterically hindered protic solvent. It enhances the solubility of the inorganic base for rapid deprotonation of the amine, while its bulk prevents it from acting as a competing nucleophile against the dichloropyrimidine.

• Reaction & Self-Validation: Heat the mixture to 100 °C for 12 hours.

  • Validation Check: Monitor via LC-MS. The reaction is deemed successful and complete when the precursor mass (m/z 216.1) is fully consumed and the mono-coupled intermediate (m/z 328.1) plateaus. If bis-coupling (m/z 507.2) is observed >5%, reduce the reaction temperature to 85 °C in subsequent scale-ups.

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), filter through a pad of Celite, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Modular Urea Formation (Allosteric Modulator Synthesis)

This protocol generates urea derivatives for targeting allosteric kinase pockets or GPCRs.

Step-by-Step Methodology:

• Activation: Dissolve Precursor 1 (1.0 eq, 0.5 mmol) and DIPEA (3.0 eq, 1.5 mmol) in anhydrous DCM (5.0 mL, 0.1 M) and cool to 0 °C under N₂.

• Phosgenation: Add Triphosgene (0.35 eq, 0.175 mmol) dropwise as a solution in DCM (1 mL) over 30 minutes.

  • Causality Insight: Using exactly 0.35 equivalents (slightly over the theoretical 0.33 eq) ensures complete conversion to the isocyanate intermediate without leaving excess phosgene equivalents. Slow addition at 0 °C is critical to prevent the formation of the symmetric 1,3-bis(pyrazolyl)urea, a notorious thermodynamic sink in these reactions.

• Validation Check: Quench a 10 µL aliquot in anhydrous Methanol. LC-MS analysis must show the methyl carbamate mass (m/z 274.1), confirming successful and complete trapping of the intermediate isocyanate.

• Amine Coupling: Once validated, add the desired secondary amine (1.2 eq, 0.6 mmol) in one portion. Remove the ice bath and stir at room temperature for 2 hours.

• Workup: Wash the organic layer with 1N HCl (2x 5 mL) to remove unreacted secondary amine and DIPEA, followed by brine. Dry over Na₂SO₄, concentrate, and purify via reverse-phase HPLC.

References[1] Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules (MDPI). Available at:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10146487/[2] Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. Bioorganic & Medicinal Chemistry (PubMed). Available at:https://pubmed.ncbi.nlm.nih.gov/27137359/[3] Discovery of 1-{(3R,4R)-3-[({5-Chloro-2-[(1-methyl-1H-pyrazol-4-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl}oxy)methyl]-4-methoxypyrrolidin-1-yl}prop-. Journal of Medicinal Chemistry (ACS Publications). Available at:https://pubs.acs.org/doi/10.1021/acs.jmedchem.5b01685

Sources

• 1. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: A Validated Reverse-Phase HPLC Method for the Quantitative Analysis of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Abstract

This application note details the development and validation of a simple, precise, and accurate isocratic reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine. Pyrazole derivatives are significant scaffolds in medicinal chemistry, and robust analytical methods are crucial for quality control during drug development and manufacturing.[1] The method utilizes a C18 stationary phase with a mobile phase composed of acetonitrile and a phosphate buffer, providing excellent peak symmetry and resolution. The method was validated in accordance with the International Council for Harmonisation (ICH) guidelines, demonstrating high levels of specificity, linearity, accuracy, and precision.[2][3] This protocol is suitable for routine quality control analysis in research and industrial settings.

Introduction and Analyte Properties

1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a heterocyclic aromatic amine. The structural complexity and presence of ionizable functional groups necessitate a carefully optimized chromatographic method for reliable analysis. The primary analytical challenge is controlling the ionization state of the primary amine to ensure consistent retention and symmetrical peak shape. Reverse-phase chromatography is the technique of choice due to the molecule's predominantly non-polar character.[4]

A thorough understanding of the analyte's physicochemical properties is the foundation of a logical method development strategy.

Table 1: Physicochemical Properties of the Analyte

Property	Value / Structure	Source
Chemical Structure		PubChem[5]
Molecular Formula	C₁₃H₁₇N₃	PubChemLite[5]
Molecular Weight	215.29 g/mol	PubChemLite[5]
Predicted XlogP	2.7	PubChemLite[5]
Predicted pKa (Basic)	~4.5 - 5.5 (Aromatic Amine) / ~2.0 (Pyrazole Nitrogens)	General Chemical Principles[6]

The predicted XlogP of 2.7 indicates moderate hydrophobicity, making the analyte well-suited for retention on a C18 stationary phase. The presence of the basic amine group is the most critical factor for method development; operating the mobile phase pH at least 2 units below the amine's pKa will ensure it exists in a single, protonated form, which is essential for minimizing peak tailing and achieving reproducible retention times.[7]

HPLC Method Development Strategy

The development process followed a systematic approach to optimize the separation, focusing on the critical parameters that influence analyte retention and peak shape on a reverse-phase column.

Diagram 1: HPLC Method Development Workflow

Rationale for Experimental Choices

• Column: A C18 column was selected as the primary choice due to its hydrophobic nature, which complements the analyte's XlogP of 2.7. A particle size of 5 µm offers a good balance between efficiency and backpressure.

• Mobile Phase:

  • Organic Modifier: Acetonitrile (ACN) was chosen over methanol. ACN typically provides lower viscosity (reducing backpressure) and often yields sharper peaks for basic compounds on C18 phases.[7]

  • Aqueous Component & pH: A phosphate buffer was selected for its buffering capacity around the target pH of 2.5-3.5. This low pH ensures the primary amine (pKa ~4.5-5.5) is fully protonated, preventing peak tailing caused by interactions with residual silanols on the silica-based stationary phase.[7]

• Detection: A photodiode array (PDA) detector was used to scan the analyte's UV spectrum to determine the wavelength of maximum absorbance (λmax), ensuring maximum sensitivity. For aromatic amines and pyrazole systems, strong absorbance is typically observed between 220-280 nm.

Experimental Protocols

Instrumentation and Reagents

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and photodiode array (PDA) detector.

• Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm, or equivalent.

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Potassium Dihydrogen Phosphate (KH₂PO₄, Analytical Grade)

  • Phosphoric Acid (H₃PO₄, ~85%, Analytical Grade)

  • Water (Deionized, 18.2 MΩ·cm)

  • 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine Reference Standard (>98% purity)

Optimized Chromatographic Conditions

Table 2: Final Optimized HPLC Method Parameters

Parameter	Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 20 mM KH₂PO₄ Buffer (pH 3.0) (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	245 nm
Run Time	10 minutes

Preparation of Solutions

• 20 mM Phosphate Buffer (pH 3.0):

  • Weigh 2.72 g of KH₂PO₄ and dissolve in 1000 mL of deionized water.

  • Adjust the pH to 3.0 ± 0.05 by adding phosphoric acid dropwise while monitoring with a calibrated pH meter.

  • Filter the buffer through a 0.45 µm nylon membrane filter.

• Mobile Phase (Acetonitrile:Buffer, 60:40):

  • Combine 600 mL of HPLC-grade acetonitrile with 400 mL of the prepared 20 mM phosphate buffer (pH 3.0).

  • Mix thoroughly and degas for 15 minutes in an ultrasonic bath or by online degasser.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to the mark with the mobile phase. This solution should be stored at 2-8 °C and protected from light.

• Working Standard Solutions (for Linearity):

  • Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 10 µg/mL to 150 µg/mL.

Method Validation Protocol & Results

The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[2] The validation protocol assesses system suitability, specificity, linearity, accuracy, precision, and robustness.

Diagram 2: Interrelation of Method Validation Parameters

System Suitability

System suitability tests are performed to ensure the chromatographic system is adequate for the intended analysis.[8] Six replicate injections of a 100 µg/mL standard were performed.

Table 3: System Suitability Results

Parameter	Acceptance Criteria	Result
Tailing Factor (T)	T ≤ 2.0	1.15
Theoretical Plates (N)	N > 2000	8500
% RSD of Peak Area	≤ 2.0%	0.45%
% RSD of Retention Time	≤ 1.0%	0.12%

The results confirm the system's suitability, with excellent peak shape and reproducibility.

Specificity

Specificity was evaluated by analyzing a blank (mobile phase) and a placebo sample (if applicable) to ensure no interference at the retention time of the analyte. Peak purity was assessed using a PDA detector, which indicated no co-eluting impurities under the peak of interest.

Linearity and Range

The linearity was evaluated across a range of 10% to 150% of the target analytical concentration (100 µg/mL). A calibration curve was constructed by plotting peak area against concentration.

Table 4: Linearity Data

Parameter	Result
Range	10 - 150 µg/mL
Regression Equation	y = 25431x - 1250
Correlation Coefficient (R²)	0.9998

The method demonstrated excellent linearity over the specified range, with a correlation coefficient exceeding the typical acceptance criterion of >0.999.[9]

Accuracy (Recovery)

Accuracy was determined by the method of standard addition. The analyte was spiked into a sample matrix at three concentration levels (80%, 100%, and 120% of the target concentration), and the percentage recovery was calculated.

Table 5: Accuracy (Spike and Recovery) Results

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	80.0	79.2	99.0%
100%	100.0	101.1	101.1%
120%	120.0	118.6	98.8%
Average	99.6%

The high recovery rates (within the standard 98-102% range) confirm the method's accuracy.

Precision

• Repeatability (Intra-day Precision): Six separate samples were prepared at 100% of the target concentration and analyzed on the same day. The %RSD was calculated.

• Intermediate Precision (Inter-day Ruggedness): The repeatability experiment was repeated on a different day by a different analyst to assess the method's ruggedness.

Table 6: Precision Results

Precision Type	% RSD of Peak Area
Repeatability (n=6)	0.68%
Intermediate Precision (n=6)	0.85%

The low %RSD values (<2.0%) for both repeatability and intermediate precision demonstrate that the method is highly precise.[10]

Conclusion

A robust, isocratic RP-HPLC method for the quantitative analysis of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine has been successfully developed and validated as per ICH guidelines. The use of a C18 column with an acetonitrile and buffered aqueous mobile phase at a controlled pH provides a rapid and efficient separation with excellent peak characteristics. The validation data confirm that the method is specific, linear, accurate, and precise, making it highly suitable for routine quality control and quantitative analysis in pharmaceutical development and manufacturing environments.

References

• PubChem. 1-(4-Methylphenyl)-5-propan-2-ylpyrazol-4-ol. National Center for Biotechnology Information. [Link]

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• PubChem. AM10257. National Center for Biotechnology Information. [Link]

• NextSDS. 1-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazol-5-amine. [Link]

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• ResearchGate. Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. [Link]

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• PMC. Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. National Center for Biotechnology Information. [Link]

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• Research Journal of Pharmacy and Technology. Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. [Link]

• ResearchGate. (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

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Application Note &amp; Protocol: High-Resolution NMR Sample Preparation for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Abstract: This document provides a comprehensive, in-depth guide to the preparation of high-quality NMR samples for the small molecule 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique for the structural elucidation and purity assessment of novel chemical entities in drug discovery and development.[1][2][3][4] The quality of the resulting NMR spectrum is fundamentally dependent on meticulous sample preparation.[5][6] This guide moves beyond a simple checklist of steps, delving into the physicochemical rationale behind each decision in the workflow—from solvent selection to quantitative analysis—to empower researchers to generate accurate, reproducible, and high-resolution spectral data.

Analyte Profile and Pre-Analysis Considerations

A thorough understanding of the analyte's structure is the critical first step in designing a robust sample preparation protocol.

Molecular Structure: 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

• Pyrazole Core: The central five-membered pyrazole ring is an aromatic N-heterocycle. Pyrazole derivatives are generally stable but their properties can be influenced by substituents.[7][8][9]

• Key Functional Groups:

  • 4-Amine (-NH₂): This primary amine is a polar, hydrogen-bonding group. The protons on the nitrogen are 'exchangeable', meaning they can exchange with deuterium atoms from the solvent (if available) or trace water, often leading to signal broadening or disappearance in the ¹H NMR spectrum.[10]

  • 1-(4-methylphenyl) group (Tolyl): A relatively large, non-polar aromatic substituent.

  • 5-(propan-2-yl) group (Isopropyl): A non-polar aliphatic substituent.

Predicted Physicochemical Properties: The molecule presents a mixed polarity. The large non-polar tolyl and isopropyl groups suggest good solubility in moderately polar to non-polar organic solvents, while the pyrazole and amine moieties introduce polarity and hydrogen-bonding capabilities.[9][11] This balance is key to selecting an appropriate deuterated solvent.

Stability and Storage: Pyrazole compounds are typically stable at room temperature.[12] However, to ensure long-term integrity and prevent potential oxidation of the amine or other slow degradation, the solid compound should be stored under cool (2-8°C), dry, and dark conditions, preferably under an inert atmosphere like argon or nitrogen.[13]

Deuterated Solvent Selection: A Critical Decision

The choice of a deuterated solvent is the most important variable in NMR sample preparation, directly impacting solubility, spectral clarity, and chemical shift values.[14] In ¹H NMR, deuterated solvents are used to eliminate overwhelming solvent signals from the spectrum.[1][10][15] The deuterium signal is also essential for the spectrometer's lock system to stabilize the magnetic field.[1][14]

For 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, a preliminary solubility test is recommended.[14] Start by attempting to dissolve a few milligrams of the sample in a small vial with the chosen solvent before committing the bulk of the material.[14]

Table 1: Comparison of Recommended Deuterated Solvents

Solvent	Formula	Residual ¹H Peak (ppm)	Water Peak (ppm)	Key Considerations & Rationale
Chloroform-d	CDCl₃	~7.26	~1.56	Primary Choice. Its moderate polarity is well-suited to the analyte's mixed-polarity nature. It is not a hydrogen-bond donor, so the -NH₂ protons should be visible (though potentially broad). It's also one of the least expensive options.[10][16]
DMSO-d₆	(CD₃)₂SO	~2.50	~3.33	Excellent Alternative. Highly polar and an excellent solvent for a wide range of compounds. Its high viscosity can sometimes lead to broader lines at room temperature.[16] It is hygroscopic, so careful handling is required to minimize the water peak.[1]
Methanol-d₄	CD₃OD	~3.31 (CD₂HOD), ~4.87 (OH)	~4.8	Use with Caution. As a protic solvent, it will cause rapid H-D exchange with the -NH₂ protons, leading to the disappearance of their signal from the ¹H spectrum. This can be useful for confirming the identity of N-H protons but prevents their direct observation.[10]
Acetone-d₆	(CD₃)₂CO	~2.05	~2.84	A good solvent with moderate polarity. Less viscous than DMSO-d₆, which can lead to sharper lines.[17]

Recommendation: Begin with Chloroform-d (CDCl₃) . It offers the best balance of likely solubility and the ability to observe the amine protons. If solubility is insufficient, DMSO-d₆ is the next logical choice.

Protocol for Qualitative NMR Sample Preparation

This protocol is designed for standard 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) structural elucidation experiments.

3.1. Materials and Equipment

• Analyte: 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

• High-quality 5 mm NMR tubes and caps (clean and dry)[18]

• Choice of deuterated solvent (e.g., CDCl₃)

• Glass sample vial

• Glass Pasteur pipette

• Small plug of glass wool (for filtration)

• Analytical balance (for weighing)

• Vortex mixer

3.2. Recommended Sample Concentrations The required sample amount depends on the specific experiment and the spectrometer's field strength.

Table 2: Recommended Sample Concentrations for a Small Molecule (~229 g/mol )

Experiment Type	Recommended Mass (mg)	Rationale
¹H NMR	5 - 15 mg	Provides excellent signal-to-noise (S/N) in a few minutes of acquisition time.[17][19] Lower concentrations risk having impurity signals dominate the spectrum.[5]
¹³C NMR	20 - 50 mg	The ¹³C isotope has a low natural abundance (~1.1%) and lower sensitivity, requiring a more concentrated sample for a reasonable acquisition time (20-60 minutes).[17][20]
2D NMR (HSQC, HMBC)	15 - 25 mg	Requires higher concentration to achieve adequate S/N for detecting correlation peaks within a practical timeframe.[6]

3.3. Step-by-Step Protocol

• Weigh the Analyte: Accurately weigh the desired amount of the solid compound into a clean, dry glass vial. Do not weigh directly into the NMR tube.

• Dissolve the Sample: Using a glass pipette, add approximately 0.6 mL of the chosen deuterated solvent to the vial.[17][18] Capping the vial and gently vortexing can aid dissolution.[21] Visually inspect the solution against a bright light to ensure all solid material has completely dissolved.[21]

• Filter the Solution: Particulate matter can severely degrade spectral quality by disrupting the magnetic field homogeneity.[6][17] To filter, tightly pack a small plug of glass wool into the narrow part of a Pasteur pipette. Do not use cotton wool , as solvents can leach impurities from it.[5]

• Transfer to NMR Tube: Carefully pipette the dissolved sample through the glass wool filter into a clean, high-quality 5 mm NMR tube.[5][19] The final solvent height should be approximately 4-5 cm (0.5-0.6 mL), ensuring the sample fills the active volume of the spectrometer's coils.[6][19][22]

• Cap and Mix: Cap the NMR tube securely. Invert the tube several times to ensure the solution is homogeneous. A non-uniform concentration gradient can make shimming difficult and broaden spectral lines.[19]

• Clean the Tube: Before inserting the sample into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol or acetone to remove any dust or fingerprints.[19]

Protocol for Quantitative NMR (qNMR) Sample Preparation

qNMR is a powerful technique for determining the purity or concentration of a sample by comparing the integral of an analyte signal to that of a certified internal standard of known concentration.[21][23][24]

4.1. Selection of an Internal Standard An ideal internal standard must meet several criteria:

• High Purity: Certified purity of >99.5%.

• Solubility: Must be fully soluble in the same deuterated solvent as the analyte.[21]

• Chemical Inertness: Must not react with the analyte, solvent, or trace impurities.[23]

• Spectral Simplicity: Should have one or more sharp signals (ideally singlets) that do not overlap with any analyte or solvent signals.[23][25]

• Stability: Must be non-volatile and stable under experimental conditions.[26]

Recommended Standards for CDCl₃:

• 1,3,5-Trimethoxybenzene: A singlet for the methoxy protons appears around 3.7-3.8 ppm and a singlet for the aromatic protons around 6.1 ppm.

• Dimethyl Sulfone (DMSO₂): Gives a sharp singlet around 3.0 ppm. It is highly stable and crystalline.[25]

4.2. qNMR Step-by-Step Protocol

• Accurate Weighing: Using a microbalance, accurately weigh the analyte (e.g., ~10 mg) and the chosen internal standard (aiming for a near 1:1 molar ratio of the protons being integrated) into the same sample vial.[24][27] Recording the masses to at least four decimal places is critical. The weighing step is often the largest source of error in qNMR.[28]

• Dissolution and Transfer: Follow steps 2-6 from the qualitative protocol (Section 3.3). Ensuring complete dissolution and quantitative transfer of all material is paramount for accuracy.[21]

Quality Control, Best Practices, and Instrument Hand-off

• NMR Tube Quality: Always use high-quality, unscratched NMR tubes. Imperfections in the glass can distort the magnetic field.[18] Clean tubes thoroughly with a suitable solvent (e.g., acetone) and dry completely in an oven at a moderate temperature or with a stream of dry nitrogen.[19][21]

• Moisture Prevention: Water is a common contaminant. Handle deuterated solvents in a dry environment and keep containers tightly sealed. Using single-use ampoules of solvent can minimize water contamination.[15]

• Paramagnetic Impurities: Avoid contact with metal spatulas or anything that could introduce paramagnetic metal ions (e.g., Fe³⁺, Cu²⁺), which cause severe line broadening.[6]

Hand-off to Instrumentation: Once the sample is prepared, it is ready for the spectrometer. The subsequent steps involve:

• Locking: The spectrometer uses the deuterium signal from the solvent to stabilize the magnetic field frequency.[1]

• Tuning: The probe is tuned to the specific nucleus being observed (e.g., ¹H) to ensure efficient transfer of radiofrequency power.[22]

• Shimming: This is the most critical step for achieving high resolution. The process involves adjusting specialized coils to optimize the homogeneity of the magnetic field across the sample volume, resulting in sharp, symmetrical peaks.[29][30][31] Modern spectrometers often employ automated gradient shimming routines.[32]

Workflow Visualization

The following diagram illustrates the logical flow of the NMR sample preparation process.

Caption: Logical workflow for preparing high-resolution NMR samples.

References

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• Small molecule NMR sample preparation. (2023, August 29).

• Sample Preparation | Faculty of Mathematical & Physical Sciences - UCL. Available at: [Link]

• qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research. (2025, April 13). Available at: [Link]

• Shimming - NESG Wiki. (2009, December 9).

• Purity by Absolute qNMR Instructions - ACS.org. Available at: [Link]

• Quantitative NMR Spectroscopy - University of Oxford.

• A Guide to Quantitative NMR (qNMR) - Emery Pharma. (2024, February 9). Available at: [Link]

• Internal Standards - University of Rochester.

• NMR Shimming and Locking Protocols - Scribd. (2006, June 15). Available at: [Link]

• NMR Sample Preparation: The Complete Guide - Organomation. Available at: [Link]

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• Gradient Shimming - UCSB Chem and Biochem NMR Facility. Available at: [Link]

• Sherlock—A Free and Open-Source System for the Computer-Assisted Structure Elucidation of Organic Compounds from NMR Data - MDPI. (2023, February 2). Available at: [Link]

• NMR Spectroscopy - Michigan State University. Available at: [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers - ACS Publications. (2024, July 9). Available at: [Link]

• An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties - MDPI. (2024, December 5). Available at: [Link]

• A framework for automated structure elucidation from routine NMR spectra - Kanan Lab, Stanford University. (2021, November 9). Available at: [Link]

• Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC. Available at: [Link]

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Advanced Application Notes: Catalytic C–N Cross-Coupling of 1-(4-Methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Strategic Relevance in Medicinal Chemistry

The compound 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (CAS 1501926-22-2)[1] is a highly functionalized heterocyclic building block. Featuring a p-tolyl group at the N1 position and a bulky isopropyl group at the C5 position, this 4-aminopyrazole is a privileged scaffold in modern drug discovery. Pyrazole cores are ubiquitous in the design of ATP-competitive kinase inhibitors, particularly those targeting the Janus kinase (JAK) and Aurora kinase families.

To elaborate this scaffold into complex pharmaceutical agents, the primary amine at the C4 position serves as the ideal vector for diversification. The most efficient, atom-economical method for this transformation is the[2], a palladium-catalyzed cross-coupling reaction that forms robust C(sp2)–N bonds between the pyrazole amine and various aryl halides.

Mechanistic Causality: Overcoming the C5-Isopropyl Steric Clash

As a Senior Application Scientist, I frequently encounter challenges when coupling highly substituted heterocycles. The primary challenge with 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is the severe steric bulk exerted by the adjacent C5-isopropyl group.

In a standard catalytic cycle, the oxidative addition of the aryl halide to the Pd(0) center is relatively straightforward. However, the subsequent coordination of the sterically encumbered 4-aminopyrazole to the Pd(II) intermediate is thermodynamically uphill. If an improper ligand (such as BINAP or DPPF) is used, the reaction stalls at this step, leading to catalyst degradation (Pd black formation) or competing β-hydride elimination[3].

The Solution: The use of BrettPhos , a highly bulky, electron-rich monodentate biarylphosphine ligand.

• Causality for Ligand Choice: BrettPhos forces the palladium into a highly active, monoligated Ln​Pd(0) state. Its specific "bite angle" and spatial profile easily accommodate the steric clash of the isopropyl group during amine coordination. Crucially, the extreme bulk of BrettPhos accelerates reductive elimination—the rate-limiting step for bulky substrates—by crowding the Pd(II) intermediate and "pushing" the two coupling partners together. Furthermore, it strictly prevents the bis-arylation of the primary amine, ensuring absolute chemoselectivity.

Catalytic cycle of the Buchwald-Hartwig amination highlighting steric management.

Quantitative Data: Catalyst System Optimization

To demonstrate the causality of our catalyst selection, the following table summarizes the optimization of the C–N cross-coupling between 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine and 4-chlorotoluene.

Catalyst Precursor	Ligand	Base	Solvent	Temp (°C)	Conversion (%)	Observation / Failure Mode
Pd₂(dba)₃ (2.5 mol%)	BINAP	Cs₂CO₃	Dioxane	100	< 10%	Steric clash; Pd black precipitation.
Pd₂(dba)₃ (2.5 mol%)	Xantphos	NaOtBu	Toluene	100	35%	Slow reductive elimination; side reactions.
Pd(OAc)₂ (5.0 mol%)	XPhos	K₃PO₄	t-AmylOH	110	68%	Moderate yield; trace bis-arylation observed.
Pd₂(dba)₃ (2.5 mol%)	BrettPhos	NaOtBu	Toluene	100	> 95%	Clean conversion; exclusive mono-arylation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Visual cues and specific physical changes are embedded to ensure the integrity of the reaction at every step.

Reagents Required:

• 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (1.0 equiv, 1.0 mmol)

• Aryl chloride/bromide (1.1 equiv, 1.1 mmol)

• Pd₂(dba)₃ (2.5 mol%, yields 5 mol% active Pd)

• BrettPhos (6.0 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv, 1.5 mmol)

• Anhydrous, degassed Toluene (5.0 mL)

Step-by-Step Methodology:

• Catalyst Pre-activation (Glovebox or Schlenk Line): In an oven-dried reaction vial equipped with a magnetic stir bar, combine Pd₂(dba)₃ and BrettPhos. Add 2.0 mL of anhydrous toluene and stir at room temperature for 10 minutes.

  • Self-Validation Check: The solution must transition from a dark purple/red (characteristic of resting Pd₂(dba)₃) to a clear, deep golden-yellow. This color shift confirms successful ligand exchange and the formation of the active Ln​Pd(0) species. If the solution remains cloudy or turns black, oxygen ingress has occurred, and the catalyst is dead.

• Substrate Assembly: To the active catalyst solution, add the 4-aminopyrazole and the aryl halide. Stir for 2 minutes to ensure complete homogenization.

• Base Addition & Reaction Initiation: Add NaOtBu in one portion. Seal the vial with a Teflon-lined crimp cap, remove from the glovebox, and transfer to a pre-heated oil bath at 100 °C.

  • Causality: NaOtBu is a strong, non-nucleophilic base required to deprotonate the coordinated amine, driving the formation of the palladium amido complex.

  • Self-Validation Check: Within 15–30 minutes of heating, a fine white suspension (sodium halide salt) will begin to precipitate. This is a positive indicator that the catalytic cycle is turning over and halide abstraction is occurring.

• Monitoring & Workup: After 4–6 hours, monitor the reaction via TLC (50% EtOAc/Hexanes).

  • Self-Validation Check: The highly polar, ninhydrin-active primary amine spot (starting material) should disappear, replaced by a less polar, strongly UV-active secondary amine product spot.

• Purification: Cool the mixture to room temperature. Dilute with 10 mL of EtOAc and filter through a tightly packed pad of Celite.

  • Causality: Celite effectively traps the insoluble inorganic salts and bulk palladium residues, preventing emulsion formation during subsequent aqueous washes. Concentrate the filtrate in vacuo and purify via silica gel flash chromatography.

Downstream Application: Kinase Inhibition

Once the 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is successfully N-arylated, the resulting derivatives frequently serve as potent inhibitors of the Janus kinase (JAK) family[4]. These compounds function as ATP-competitive inhibitors, lodging into the kinase hinge region. The p-tolyl and isopropyl groups provide critical hydrophobic contacts within the binding pocket, locking the kinase in an inactive conformation and halting downstream STAT phosphorylation.

Inhibition of the canonical JAK-STAT signaling pathway by 4-aminopyrazole derivatives.

References

• Buchwald–Hartwig amination - Wikipedia. Available at:[Link]

• Switching the Chemoselectivity in the Amination of 4-Chloroquinazolines with Aminopyrazoles - Organic Letters (ACS Publications). Available at:[Link]

• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PubMed Central (PMC). Available at:[Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Enamine Compound 100mg CAS No:1501926-22-2 EN300-176932 - Axel As-1. Available at:[Link]

Sources

• 1. axel.as-1.co.jp [axel.as-1.co.jp]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced Purification and Recrystallization Strategies for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Document Type: Technical Protocol & Application Guide Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals

Introduction & Physicochemical Profiling

Substituted 4-aminopyrazoles are privileged scaffolds in modern drug discovery, frequently utilized as core pharmacophores in kinase inhibitors and central nervous system (CNS) therapeutics [1]. The compound 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (also known as 1-(p-tolyl)-5-isopropyl-1H-pyrazol-4-amine) presents a unique purification challenge due to its specific physicochemical profile.

The molecule features a highly lipophilic pocket generated by the N1-p-tolyl and C5-isopropyl groups, which imparts high solubility in organic solvents. Conversely, the C4-primary amine is nucleophilic, weakly basic, and acts as a strong hydrogen-bond donor [2]. This amine group is susceptible to air oxidation, often leading to the formation of colored azo or nitroso impurities if left exposed to ambient conditions. Therefore, isolating this compound requires a strategy that exploits its ionizable nature while protecting it from oxidative degradation.

Mechanistic Rationale for the Purification Strategy

As a Senior Application Scientist, I design purification workflows not as a sequence of blind steps, but as a series of mechanistically driven, self-validating systems. The purification of this specific aminopyrazole relies on three sequential principles:

• Exploiting the pKa (Orthogonal Acid-Base Extraction): The conjugate acid of the 4-aminopyrazole typically exhibits a pKa between 3.5 and 4.5. By lowering the pH of the crude mixture to ~0 (using 1M HCl), we force the complete protonation of the amine, driving the target compound into the aqueous phase. Lipophilic impurities (such as unreacted 1-(p-tolyl)-5-isopropyl-1H-pyrazole or cross-coupling byproducts) remain in the organic phase and are discarded.

• Amine-Deactivated Chromatography: If regioisomers (e.g., 3-amino or 5-amino derivatives) are present from the primary synthesis [3], silica gel chromatography is required. Because primary amines hydrogen-bond strongly with the acidic silanol groups on standard silica (causing severe peak tailing), the stationary phase must be deactivated using a competitive hydrogen-bond acceptor like triethylamine (Et₃N).

• Thermodynamic Recrystallization: The steric bulk of the isopropyl and p-tolyl groups disrupts tight crystal packing, making the compound highly soluble in polar aprotic solvents like ethyl acetate (EtOAc). By utilizing a dual-solvent system (EtOAc as the "good" solvent, Hexanes as the "anti-solvent"), we can precisely control the saturation point to favor the thermodynamic growth of pure crystals, excluding trace impurities from the lattice [4].

Purification Workflow Visualization

The following diagram illustrates the phase transitions and isolation logic utilized in this protocol.

Workflow for the isolation and purification of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

Step-by-Step Experimental Protocols

Protocol A: Orthogonal Acid-Base Extraction

Objective: Remove non-basic organic impurities and transition metal residues.

• Dissolution: Dissolve the crude reaction mixture (e.g., 10 g) in 100 mL of Dichloromethane (DCM).

• Acidification: Transfer to a separatory funnel and add 100 mL of cold 1M aqueous HCl. Shake vigorously and vent.

• Phase Separation & Self-Validation: Allow the layers to separate.

  • Self-Validation Check: Spot the organic layer on a TLC plate and stain with Ninhydrin. A negative (colorless) result confirms that the primary amine has successfully migrated to the aqueous phase. Discard the DCM layer.

• Washing: Wash the retained aqueous layer with an additional 50 mL of DCM to remove trace lipophilic impurities. Discard the organic wash.

• Basification: Cool the aqueous layer in an ice bath (0–5 °C). Slowly add 2M NaOH dropwise while stirring until the pH reaches 9–10.

  • Self-Validation Check: The aqueous solution will transition from clear to a milky suspension (or form an oily precipitate). This visual cue confirms the successful regeneration of the lipophilic free base.

• Extraction: Extract the basified aqueous layer with Ethyl Acetate (EtOAc) (3 × 75 mL).

• Drying & Concentration: Combine the EtOAc layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the enriched crude amine.

Protocol B: Deactivated Flash Chromatography

Objective: Separate structural regioisomers and colored oxidation byproducts.

• Column Preparation: Slurry pack a silica gel column using a solvent system of Hexanes/EtOAc (80:20) containing 1% Triethylamine (Et₃N) (v/v). The Et₃N neutralizes the acidic silanol sites.

• Loading: Dissolve the enriched amine in a minimum volume of DCM and load it onto the column.

• Elution: Elute using a gradient from 80:20 to 50:50 Hexanes/EtOAc (maintaining 1% Et₃N).

• Fraction Collection: Monitor fractions via UV (254 nm) and Ninhydrin stain. The 4-aminopyrazole will typically elute as a distinct, UV-active band that stains deep purple/brown with Ninhydrin.

• Concentration: Pool the pure fractions and evaporate the solvent. Crucial: Co-evaporate with pure EtOAc twice to remove residual Et₃N.

Protocol C: Dual-Solvent Recrystallization

Objective: Achieve >99.5% purity and highly ordered crystal morphology.

• Dissolution: Place the chromatographed solid in a clean, dry Erlenmeyer flask. Add a minimum amount of boiling EtOAc (approx. 2–3 mL per gram of compound) until the solid is completely dissolved.

• Anti-Solvent Addition: While maintaining the solution at a gentle boil, add hot Hexanes dropwise.

  • Self-Validation Check: Continue adding Hexanes until a slight, persistent turbidity (cloudiness) is observed. Add exactly one drop of hot EtOAc to clear the solution. This confirms the solution is precisely at its thermodynamic saturation point.

• Cooling: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours, then transfer to a 4 °C refrigerator for an additional 4 hours.

  • Causality: Slow cooling prevents the rapid kinetic precipitation of amorphous solids, allowing the highly ordered, pure crystal lattice to form while leaving trace impurities dissolved in the mother liquor.

• Isolation: Filter the resulting crystals through a Büchner funnel. Wash the filter cake with 10 mL of ice-cold Hexanes.

• Drying: Dry the crystals under high vacuum at 40 °C for 12 hours. Store the final product in an amber vial backfilled with Argon to prevent long-term oxidative degradation.

Quantitative Data & Expected Outcomes

The following table summarizes the expected performance metrics at each stage of the purification workflow.

Purification Stage	Target Solvent System	Expected Recovery (%)	Purity Target (HPLC)	Key Impurities Removed
1. Acid-Base Extraction	DCM / 1M HCl / EtOAc	85 – 90%	> 85.0%	Neutral organics, unreacted starting materials, catalysts
2. Silica Chromatography	Hexanes / EtOAc (+ 1% Et₃N)	75 – 85%	> 95.0%	Regioisomers, colored oxidation byproducts
3. Recrystallization	EtOAc / Hexanes (approx. 1:3)	65 – 75%	> 99.5%	Trace isomers, residual solvents, amorphous material

References

• Synthesis of polysubstituted 4-aminopyrazoles and 4-hydroxypyrazoles from vinyl azides and hydrazines RSC Advances, 2015, 5, 30331-30335. URL:[Link]

• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles The Journal of Organic Chemistry, 2017, 82(15), 8031-8039. URL:[Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions The Journal of Organic Chemistry, 2022, 87(16), 10897-10905. URL:[Link]

Application Notes &amp; Protocols: Strategic Amidation of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Introduction: The Strategic Value of Pyrazole-Amide Scaffolds

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activity and favorable physicochemical properties.[1][2] A significant number of FDA-approved drugs, spanning therapeutic areas from oncology (e.g., Crizotinib) to anti-inflammatory (e.g., Celecoxib) and antiviral applications, incorporate this five-membered heterocycle.[3][4] The metabolic stability and capacity for precise structural modification make pyrazole derivatives highly sought-after building blocks in drug discovery programs.[2][5]

Amide bond formation is arguably the most frequently performed reaction in pharmaceutical research, essential for linking molecular fragments and building the complex architectures of active pharmaceutical ingredients (APIs).[6][7] The combination of the pyrazole core with an amide linkage generates a molecular framework with significant potential for forging specific, high-affinity interactions with biological targets.

This guide provides detailed protocols and expert insights for the amidation of a specific, high-value building block: 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine . The 4-amino substitution pattern on the pyrazole ring presents unique challenges, primarily related to the attenuated nucleophilicity of the exocyclic amine. This document will address these challenges by detailing robust protocols using standard and high-efficacy coupling reagents, explaining the mechanistic rationale behind procedural choices, and offering guidance for optimization and troubleshooting.

Core Challenge: Attenuated Nucleophilicity of Pyrazol-4-amines

The nitrogen atom of a 4-aminopyrazole is directly attached to an aromatic, electron-deficient ring system. The lone pair of electrons on the amine can be delocalized into the pyrazole ring, reducing its availability for nucleophilic attack on an activated carboxylic acid. This reduced reactivity, especially when compared to simple aliphatic or benzylic amines, necessitates the use of highly efficient coupling reagents and carefully optimized reaction conditions to achieve high conversion and yield. The selection of an appropriate amidation strategy is therefore not a trivial choice but a critical determinant of synthetic success.

Experimental Workflows & Protocols

The overall workflow for the amidation of the target pyrazole-amine is a standard coupling procedure, but the choice of reagents within that workflow is critical.

Caption: General experimental workflow for amide bond formation.

Protocol 1: Carbodiimide-Mediated Coupling with EDC/HOBt

Principle & Expertise: This method, utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and an additive like 1-Hydroxybenzotriazole (HOBt), is a workhorse in medicinal chemistry. It is cost-effective and the urea byproduct of EDC is water-soluble, simplifying purification.[8][9] The key to this protocol's success is the in-situ formation of an HOBt-ester. The initial O-acylisourea intermediate formed from the reaction of the carboxylic acid and EDC is highly reactive but prone to racemization and side reactions. HOBt acts as a nucleophilic trap, converting this unstable intermediate into a more stable active ester, which then reacts cleanly with the pyrazole-amine.[10]

Materials & Reagents

Reagent	M.W.	Equivalents
1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine	215.30	1.0
Carboxylic Acid of Interest	Varies	1.1
EDC·HCl (EDAC)	191.70	1.2
HOBt (anhydrous)	135.12	1.2
N,N-Diisopropylethylamine (DIPEA)	129.24	3.0
Anhydrous Dimethylformamide (DMF)	-	~0.1 M

Step-by-Step Methodology:

• Reactant Dissolution: In a clean, dry, nitrogen-flushed round-bottom flask, dissolve the carboxylic acid (1.1 eq) and 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (1.0 eq) in anhydrous DMF.

• Additive Introduction: Add HOBt (1.2 eq) to the solution and stir for 5 minutes at room temperature.

• Activation: Add EDC·HCl (1.2 eq) to the mixture, followed by the dropwise addition of DIPEA (3.0 eq).

• Reaction Monitoring: Stir the reaction at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the pyrazole-amine starting material is consumed (typically 12-24 hours).[11]

• Aqueous Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing ethyl acetate and water.

• Wash the organic layer sequentially with 1 M HCl (to remove excess DIPEA), saturated NaHCO₃ solution (to remove unreacted acid and HOBt), and finally with brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel to afford the desired amide product.

Protocol 2: High-Efficacy Uronium Salt Coupling with HATU

Principle & Expertise: For challenging couplings involving electronically deactivated amines like our pyrazol-4-amine, a more potent coupling reagent is often required.[12] HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a superior choice due to its high reactivity and low propensity for causing racemization.[8] The mechanism involves the formation of a highly reactive OAt-active ester. The nitrogen atom within the azabenzotriazole ring of the active ester is believed to accelerate the subsequent aminolysis step, leading to faster reaction times and higher yields, especially with unreactive nucleophiles.[8]

Materials & Reagents

Reagent	M.W.	Equivalents
1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine	215.30	1.0
Carboxylic Acid of Interest	Varies	1.1
HATU	380.23	1.2
N,N-Diisopropylethylamine (DIPEA)	129.24	3.0
Anhydrous Dichloromethane (DCM) or DMF	-	~0.1 M

Step-by-Step Methodology:

• Reactant Dissolution: To a nitrogen-flushed flask, add the carboxylic acid (1.1 eq), HATU (1.2 eq), and anhydrous DCM or DMF.

• Base Addition: Add DIPEA (3.0 eq) and stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• Amine Addition: Add a solution of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (1.0 eq) in the same anhydrous solvent to the activated mixture.

• Reaction Monitoring: Stir the reaction at room temperature. These reactions are often significantly faster than EDC couplings; monitor closely by TLC or LC-MS. Completion is typically observed within 1-6 hours.

• Aqueous Work-up: Dilute the reaction mixture with ethyl acetate or DCM. Wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Isolation: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the crude material via flash column chromatography to yield the pure pyrazole-amide product.

Mechanistic Insights & Visualizations

Understanding the reaction mechanisms is crucial for troubleshooting and selecting the appropriate protocol.

Caption: Mechanism of EDC/HOBt-mediated amide coupling.

Caption: Mechanism of HATU-mediated amide coupling.

Data Summary & Protocol Selection Guide

Choosing the right protocol depends on the specific requirements of the synthesis, including substrate reactivity, scale, cost, and purity requirements.

Feature	Protocol 1: EDC/HOBt	Protocol 2: HATU
Reactivity	Good for general-purpose coupling. May be slow or low-yielding with deactivated amines.	Excellent. Highly effective for challenging couplings, sterically hindered substrates, and deactivated amines.[8][12]
Cost	Low to moderate. EDC and HOBt are relatively inexpensive bulk reagents.	High. HATU is significantly more expensive, reserved for difficult or high-value steps.
Byproduct Removal	Easy. The dicyclohexylurea (DCU) or ethyl-dimethylaminopropyl urea byproduct is water-soluble and removed during aqueous work-up.[8]	Easy. Tetramethylurea (TMU) and HOAt are typically removed during aqueous work-up and chromatography.
Racemization Risk	Low, especially with the HOBt additive which minimizes the lifetime of the unstable O-acylisourea intermediate.[10]	Very Low. Considered one of the best reagents for preserving stereochemical integrity.[8]
Ideal Use Case	Initial screening, large-scale synthesis where cost is a factor, coupling with reactive carboxylic acids.	When EDC/HOBt fails or gives low yields; coupling valuable or sterically demanding fragments; synthesis of final API candidates.

Conclusion

The successful amidation of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is readily achievable with a rational selection of coupling reagents. For routine synthesis, the cost-effective EDC/HOBt protocol serves as an excellent starting point. For more challenging substrates or when yields are paramount, the highly efficient HATU protocol provides a robust and reliable alternative. By understanding the underlying principles of carboxylic acid activation and the specific electronic nature of the pyrazole-amine building block, researchers can confidently and efficiently synthesize novel pyrazole-amide derivatives for advancement in drug discovery and development programs.

References

• IJNRD. (2025). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. IJNRD.
• PMC. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC.
• Taylor & Francis Online. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Taylor & Francis.
• ResearchGate. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES.
• PMC. (N/A).
• BenchChem. (2025). Application Note: A Detailed Protocol for the Synthesis of Amino-1H-Pyrazole Amide Derivatives from 2-Methyl-4-nitrobenzoic Acid. BenchChem.
• PMC. (N/A). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• BenchChem. (2025).
• RSC Publishing. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing.
• HepatoChem. (N/A). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• ACS Publications. (2015). Immobilized Coupling Reagents: Synthesis of Amides/Peptides.
• University of Tsukuba. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid.
• RSC Publishing. (N/A).
• Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents.
• Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 5. tandfonline.com [tandfonline.com]
• 6. asiaresearchnews.com [asiaresearchnews.com]
• 7. Biocatalytic amide bond formation - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis Optimization for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Welcome to the Advanced Synthesis Support Center.

1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a critical building block in medicinal chemistry, frequently utilized in the development of highly selective kinase inhibitors (e.g., JAK and PLK4 inhibitors)[1][2]. However, synthesizing highly substituted 4-aminopyrazoles presents unique process chemistry challenges. Researchers frequently encounter poor regioselectivity during ring closure, over-oxidation during nitration, and the extreme oxidative instability of the final electron-rich amine[3][4].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols designed to maximize your synthesis yield, purity, and reproducibility.

Synthesis Workflow Overview

Figure 1: Three-step synthetic workflow for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

Frequently Asked Questions & Troubleshooting (FAQs)

Q1: Why am I getting a mixture of 1,3- and 1,5-isomers during the initial pyrazole cyclization, and how can I improve the 1,5-isopropyl regioselectivity?

The Causality: When reacting p-tolylhydrazine with an unsymmetrical 1,3-dicarbonyl equivalent (such as 1-(dimethylamino)-4-methylpent-1-en-3-one), the regioselectivity is dictated by the relative nucleophilicity of the hydrazine nitrogens and the electrophilicity of the substrate. Under neutral conditions, the reaction is under thermodynamic control, often yielding near 1:1 mixtures of the 1,3- and 1,5-isomers. The Solution: Shift the reaction to kinetic control by utilizing strictly acidic media (e.g., 1M HCl in ethanol). The acid protonates the carbonyl oxygen of the enaminone, drastically increasing its electrophilicity. This directs the initial nucleophilic attack exclusively by the more sterically hindered but more nucleophilic terminal nitrogen (-NH₂) of the p-tolylhydrazine, locking in the 1,5-regiochemistry before the subsequent cyclization and aromatization occur. Alternatively, employing hexafluoroisopropanol (HFIP) as a solvent or utilizing ultrasound irradiation (USI) has been shown to promote highly regioselective cascade cyclizations[5].

Q2: During the nitration of the pyrazole intermediate, my yield drops significantly, and I observe black tarry byproducts. What is causing this?

The Causality: The pyrazole ring is highly electron-rich, particularly at the C4 position, making it an excellent substrate for electrophilic aromatic substitution. However, the p-tolyl group is also highly activated. If the internal temperature exceeds 5 °C, the strongly oxidizing nitrating mixture (HNO₃/H₂SO₄) will begin to oxidize the methyl group of the p-tolyl ring to a carboxylic acid, or cause complete oxidative degradation of the pyrazole core[4]. The Solution: The nitration must be treated as a highly exothermic, self-accelerating system. Pre-cool the pyrazole/H₂SO₄ solution to -5 °C. Add the nitrating mixture dropwise over an extended period, ensuring the internal temperature never exceeds 0 °C. Quench immediately over crushed ice to precipitate the 4-nitro intermediate cleanly.

Q3: The final reduction of the 4-nitropyrazole to the 4-aminopyrazole is sluggish, and the product turns dark red/brown upon isolation. How do I prevent this?

The Causality: 4-aminopyrazoles are exceptionally electron-rich and possess a high-energy Highest Occupied Molecular Orbital (HOMO). Upon exposure to atmospheric oxygen, they undergo rapid single-electron oxidation, forming highly colored azo compounds and oligomeric tars[3]. The Solution: The entire reduction and isolation workflow must be a self-validating, oxygen-free system. Solvents must be sparged with Argon for at least 15 minutes prior to use. Perform the filtration of the Pd/C catalyst under an inverted Argon funnel. Most importantly, do not attempt to store the free base . Immediately bubble HCl gas or add ethereal HCl to the eluent to protonate the amine. Conversion to the hydrochloride salt lowers the HOMO energy, rendering the molecule completely stable to air for long-term storage[6].

Quantitative Optimization Data

To validate the troubleshooting principles above, Table 1 summarizes the impact of reaction conditions on the regioselectivity and yield of the Step 1 cyclization.

Table 1: Effect of Reaction Conditions on Step 1 Regioselectivity and Yield

Solvent / Catalyst	Temperature	1,5-Isomer Yield (%)	1,3-Isomer Yield (%)	Mechanistic Note
Ethanol / None	Reflux (78 °C)	45%	40%	Thermodynamic control; poor selectivity.
Ethanol / HCl (1M)	Reflux (78 °C)	82%	8%	Acid-catalyzed directed nucleophilic attack.
HFIP / None	60 °C	87%	<5%	HFIP-mediated cascade cyclization[5].
Water / Ultrasound	Ambient	90%	Trace	Sonochemical cavitation enhancement[5].

Validated Experimental Protocols

Step 1: Regioselective Synthesis of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole

• Preparation: In a 250 mL round-bottom flask, dissolve p-tolylhydrazine hydrochloride (1.0 equiv, 10 mmol) in 50 mL of absolute ethanol.

• Activation: Add 2 mL of 1M aqueous HCl to the solution to ensure a highly acidic environment.

• Addition: Slowly add 1-(dimethylamino)-4-methylpent-1-en-3-one (1.05 equiv, 10.5 mmol) dropwise over 10 minutes at room temperature.

• Cyclization: Heat the mixture to reflux for 4 hours. Monitor completion via TLC (Hexane:EtOAc 3:1).

• Workup: Concentrate the solvent in vacuo. Neutralize the residue with saturated NaHCO₃ (aq) and extract with ethyl acetate (3 x 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the crude 1,5-isomer. Purify via flash chromatography if necessary.

Step 2: Electrophilic Nitration to 1-(4-methylphenyl)-4-nitro-5-(propan-2-yl)-1H-pyrazole

• Dissolution: Dissolve the intermediate from Step 1 (10 mmol) in 15 mL of concentrated sulfuric acid (H₂SO₄) in a 100 mL flask.

• Cooling: Submerge the flask in an ice-salt bath and allow the internal temperature to reach -5 °C.

• Nitration: Prepare a nitrating mixture of 1 mL conc. HNO₃ (68%) and 2 mL conc. H₂SO₄. Add this mixture dropwise to the reaction flask at a rate that maintains the internal temperature below 0 °C.

• Quenching: Stir for an additional 30 minutes at 0 °C, then carefully pour the reaction mixture over 100 g of crushed ice under vigorous stirring.

• Isolation: Filter the resulting pale-yellow precipitate, wash thoroughly with cold distilled water until the filtrate is pH neutral, and dry under high vacuum.

Step 3: Catalytic Reduction and Isolation of the 4-Aminopyrazole Hydrochloride

• Degassing: In a Parr hydrogenation flask, dissolve the 4-nitro intermediate (5 mmol) in 30 mL of anhydrous ethanol. Sparge the solution with Argon for 15 minutes to displace all dissolved oxygen[3].

• Catalyst Loading: Under a continuous Argon stream, carefully add 10% Pd/C (10 wt%, 0.5 mmol).

• Reduction: Pressurize the vessel with H₂ gas (30 psi) and shake at room temperature for 3 hours. The reaction is complete when hydrogen uptake ceases.

• Inert Filtration: Purge the vessel with Argon. Filter the mixture through a pad of Celite under an inert atmosphere (e.g., using a positive pressure Argon inverted funnel) directly into a receiving flask pre-charged with 10 mL of 2M HCl in diethyl ether.

• Salt Precipitation: The 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride salt will precipitate immediately as a stable, off-white solid. Filter, wash with cold diethyl ether, and store in a desiccator.

References

• Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. National Center for Biotechnology Information (PMC).[Link]

• Greening of Monocyclic N- and O‑Azole Synthesis through Sonochemistry. National Center for Biotechnology Information (PMC).[Link]

• How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. ResearchGate.[Link]

• Metal Hydride? NO Protection, NO Problem and NO-Where to Hide. Scientific Update.[Link]

• Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4. Journal of Medicinal Chemistry - ACS Publications.[Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. National Center for Biotechnology Information (PMC).[Link]

Sources

• 1. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. scientificupdate.com [scientificupdate.com]
• 5. Greening of Monocyclic N- and O‑Azole Synthesis through Sonochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving DMSO Solubility Issues for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Audience: Researchers, Scientists, and Drug Development Professionals Compound Profile: A highly lipophilic small molecule featuring a p-tolyl group, an isopropyl group, and a polar primary amine.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic advice. 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine presents a unique solvation challenge: its lipophilic hydrocarbon groups drive poor aqueous solubility, while its primary amine can form strong intermolecular hydrogen bonds that create a highly stable crystal lattice, resisting initial dissolution even in organic solvents.

The following guide provides mechanistic troubleshooting, self-validating protocols, and authoritative grounding to ensure your compound remains solvated from the stock vial to the biological assay.

Mechanistic Overview & Troubleshooting Workflow

Workflow for optimizing DMSO solubility and aqueous dilution of pyrazole amines.

Frequently Asked Questions (FAQs)

Q1: Why does my 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine powder resist initial dissolution in 100% DMSO, forming a cloudy suspension? Causality: The primary amine at the C4 position forms strong intermolecular hydrogen bonds, creating a stable, high-energy crystal lattice. Furthermore, DMSO is exceptionally hygroscopic. Even trace amounts of absorbed atmospheric water in an older DMSO bottle can drastically reduce its solvation capacity for lipophilic compounds containing bulky p-tolyl and isopropyl groups. Solution: Always use fresh, anhydrous DMSO. If the compound resists dissolution, apply mild heating (37°C) and sonication. This provides the thermodynamic energy required to disrupt the crystal lattice and introduce the solvent without thermally degrading the molecule 1[1].

Q2: When I dilute the DMSO stock into my aqueous assay buffer, the compound immediately "crashes out." How do I prevent this? Causality: This is a classic kinetic solubility failure. When the DMSO stock is introduced to an aqueous buffer, the DMSO molecules rapidly hydrogen-bond with water. This strips the protective solvation shell away from the hydrophobic p-tolyl and isopropyl moieties of the pyrazole, forcing the compound to rapidly aggregate and precipitate2[2]. Solution: Avoid single-step massive dilutions. Instead, perform a step-down serial dilution. Since the compound contains a weakly basic pyrazole-4-amine, slightly lowering the pH of the aqueous buffer (if compatible with your biological target) can protonate the amine, forming a more soluble salt and significantly enhancing aqueous solubility[2].

Q3: Can solvent effects interfere with my downstream target binding assays? Causality: Yes. While DMSO is a universal solvent in drug discovery, local high concentrations of DMSO can alter the microenvironment of both the small molecule and the biological target, potentially obscuring true structure-activity relationships (SARs). Solution: Maintain a final DMSO concentration of ≤ 1% (ideally 0.1%) in the final assay volume. Ensure that your control wells contain the exact same DMSO concentration to normalize solvent-induced conformational shifts in the target 3[3].

Quantitative Solubility Data & Troubleshooting Matrix

Solvent System	Compound State	Max Expected Solubility	Troubleshooting Action
100% Anhydrous DMSO	Solvated Monomer	> 10 mM	Warm to 37°C & Sonicate if cloudy.
100% Hydrated DMSO (Old stock)	Suspension / Lattice	< 1 mM	Discard and use fresh, anhydrous DMSO.
10% DMSO in Aqueous Buffer (pH 7.4)	Colloidal Aggregation	< 100 µM	Add 0.1% Tween-20 or BSA to stabilize.
1% DMSO in Aqueous Buffer (pH 5.0)	Protonated Salt	~ 500 µM	Ideal for assays tolerating slightly acidic pH.

Self-Validating Experimental Protocols

A protocol is only as good as its ability to verify its own success. The following methodologies include built-in validation steps to ensure your compound is truly in solution.

Protocol 1: Preparation of a Self-Validating 10 mM Master Stock

Objective: Achieve complete dissolution in 100% DMSO with a built-in verification step to prevent downstream assay failure.

• Weighing: Accurately weigh the calculated mass of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine into a sterile, low-bind microcentrifuge tube.

• Solvation: Add the required volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

• Disruption: Vortex gently for 30 seconds. If the solution is not optically clear, place the tube in a 37°C water bath for 5 minutes, followed by 2 minutes of bath sonication[1].

• Self-Validation (Centrifugation): Centrifuge the tube at 10,000 × g for 5 minutes at room temperature.

  • Causality: Visual inspection often misses micro-precipitates. Centrifugation forces undissolved micro-crystals into a visible pellet.

  • Action: Carefully inspect the bottom of the tube. If a pellet is present, the compound is not fully dissolved; transfer the supernatant to a new tube and recalculate the true concentration via UV/VIS analysis[2].

• Storage: Aliquot the validated stock into single-use volumes and store at -20°C to prevent repeated freeze-thaw cycles and moisture absorption[1].

Protocol 2: Kinetic Solubility Assessment via Step-Down Aqueous Dilution

Objective: Safely transition the lipophilic pyrazole from 100% DMSO into an aqueous assay environment without triggering the "crash out" effect.

• Intermediate Dilution: Prepare a 100x working stock by diluting the 10 mM master stock into 100% DMSO (e.g., 100 µM).

• Buffer Preparation: Pre-warm the aqueous assay buffer to 37°C. If the assay permits, supplement the buffer with 0.05% Pluronic F-68 or adjust the pH to 6.5 to favor amine protonation.

• Dropwise Addition: While vortexing the aqueous buffer on a low setting, add the 100x DMSO stock dropwise to achieve a final DMSO concentration of 1% (final compound concentration: 1 µM).

• Self-Validation (Optical Density): Transfer 100 µL of the final solution to a clear 96-well plate and measure the absorbance at 600 nm (OD600) using a microplate reader.

  • Causality: True solutions do not scatter light. An OD600 > 0.05 indicates the presence of colloidal aggregates (the compound has crashed out) 4[4].

  • Action: If aggregation is detected, discard the solution, increase the surfactant concentration in the buffer, and repeat the dilution.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery [mdpi.com]
• 4. researchgate.net [researchgate.net]

Troubleshooting common impurities in 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine synthesis

Welcome to the Technical Support Center for Process Chemistry. This guide is designed for researchers, scientists, and drug development professionals scaling the synthesis of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine .

Synthesizing highly substituted 4-aminopyrazoles presents unique challenges, particularly regarding regiocontrol during ring formation, chemoselectivity during electrophilic aromatic substitution, and oxidative stability during nitro reduction. This guide addresses the most common critical failure points in this three-step synthetic sequence.

Quantitative Impurity Tracking

Before troubleshooting, it is critical to establish analytical markers for the most common impurities encountered in this workflow.

Impurity Classification	Chemical Description	Mechanistic Origin	Analytical Identification
Regioisomer	1-(4-methylphenyl)-3-(propan-2-yl)-1H-pyrazole	Competing nucleophilic attack of hydrazine during condensation.	Same m/z; distinct pyrazole C4-H shift in ¹H NMR.
Over-nitration	1-(3-nitro-4-methylphenyl)-4-nitro-5-(propan-2-yl)-1H-pyrazole	Electrophilic aromatic substitution on the activated p-tolyl ring.	+45 Da (m/z); loss of p-tolyl symmetry in ¹H NMR.
Dimerization	Azoxy or Azo Dimers	Condensation of nitroso and hydroxylamine intermediates during reduction.	~Double m/z; highly lipophilic (late retention time).
Oxidation	Quinonoid / Polymeric species	Rapid air oxidation of the electron-rich 4-aminopyrazole during workup.	Dark red/brown coloration; complex polymeric baseline in LC-MS.

Synthetic Workflow & Impurity Mapping

Workflow of 4-aminopyrazole synthesis highlighting critical impurity branch points.

Troubleshooting Q&A & Validated Protocols

Q1: Why am I observing a ~15-20% impurity with the exact same mass but a different retention time during the pyrazole ring formation?

Causality: You are observing the formation of the 3-isopropyl regioisomer. In a standard Knorr pyrazole condensation using a 1,3-diketone (e.g., 4-methyl-1-phenylpentane-1,3-dione), the ambient nucleophilicity of the p-tolylhydrazine leads to competitive attack at both carbonyl centers. The softer terminal -NH₂ group of the hydrazine will attack the more electrophilic carbon, but steric hindrance often leads to poor regioselectivity.

Solution: Transition from a 1,3-diketone to an enaminone (e.g., 1-(dimethylamino)-4-methylpent-1-en-3-one). The enamine β-carbon is highly reactive and specifically directs the initial attack of the terminal -NH₂ group, forcing the isopropyl group into the 5-position upon cyclization.

Self-Validating Protocol: Regioselective Ring Condensation

• Preparation: Dissolve 1-(dimethylamino)-4-methylpent-1-en-3-one (1.0 equiv) in anhydrous ethanol (5 volumes).

• Addition: Cool the reactor to 0 °C. Slowly add p-tolylhydrazine hydrochloride (1.05 equiv) portion-wise to control the exotherm.

• Cyclization: Stir at 0 °C for 1 hour, then warm to 25 °C and stir for 4 hours.

• Workup: Quench with deionized water, extract with ethyl acetate, and wash with brine.

• Self-Validating Check: The consumption of the enaminone can be tracked via TLC (UV active). Regioselectivity is validated in-process via crude ¹H NMR; the C4-H proton of the 5-isopropyl isomer appears further downfield compared to the 3-isopropyl isomer.

Q2: My C4-nitration step is yielding multiple +45 Da impurities. How do I prevent this?

Causality: The p-tolyl group on the N1 position is highly activated toward electrophilic aromatic substitution due to the electron-donating methyl group. If the nitrating mixture (HNO₃/H₂SO₄) is too harsh or the temperature exceeds 0 °C, the nitronium ion will attack the phenyl ring (typically at the 3-position relative to the methyl group), leading to over-nitration.

Solution: Utilize a milder nitrating system, specifically fuming nitric acid in acetic anhydride, and maintain strict cryogenic control.

Self-Validating Protocol: Controlled C4-Nitration

• Preparation: Dissolve 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole (1.0 equiv) in acetic anhydride (4 volumes) and cool to -10 °C.

• Addition: Slowly add fuming nitric acid (1.1 equiv) dropwise. Critical: Do not allow the internal temperature to exceed 0 °C.

• Reaction: Stir for 30 minutes at 0 °C.

• Isolation: Pour the mixture over crushed ice with vigorous stirring to precipitate the product. Filter and wash with cold water.

• Self-Validating Check: The immediate precipitation of a pale yellow solid upon aqueous quench indicates successful nitration. The complete disappearance of the pyrazole C4-H signal in the ¹H NMR spectrum confirms quantitative substitution without over-nitration.

Q3: During the reduction of the 4-nitro intermediate using Pd/C and H₂, the solution turns dark red, and I isolate a highly lipophilic dimer. What is happening?

Causality: There are two distinct failure modes occurring here. First, standard catalytic hydrogenation (Pd/C) of nitro-pyrazoles often stalls at the nitroso (-NO) or hydroxylamine (-NHOH) intermediates. These species rapidly condense with one another to form highly lipophilic azoxy dimers . Second, once the 4-aminopyrazole is formed, it is highly electron-rich and exceptionally prone to rapid air oxidation, which manifests as a dark red or brown coloration during filtration or solvent removal .

Mechanistic pathway of azoxy dimer formation during incomplete nitro reduction.

Solution: Abandon Pd/C in favor of a sodium borohydride reduction mediated by a catalytic copper salt. This generates a copper hydride species that rapidly turns over the borohydride, driving the reduction past the nitroso stage before dimerization can occur . Furthermore, all downstream processing must be conducted under a strict nitrogen blanket.

Self-Validating Protocol: Copper-Catalyzed Borohydride Reduction

• Catalyst Preparation: Suspend NaBH₄ (7.0 equiv) and CuCl (0.1 equiv) in anhydrous THF (5 volumes) under a strict N₂ atmosphere.

• Dose-Controlled Addition: Dissolve the 4-nitro intermediate in ethanol (3 volumes). Add this solution dropwise to the NaBH₄/CuCl mixture over 2 hours. Note: NaBH₄ reacts with ethanol; the slow addition controls hydrogen gas evolution and maintains a safe, dose-controlled process.

• Reaction: Stir at 25 °C for 1 hour.

• Anaerobic Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with 2-methyltetrahydrofuran (2-MeTHF). Perform all phase separations and filtrations using a closed, inert-gas-flushed system (e.g., reverse filtration).

• Self-Validating Check: The reaction mixture should cease evolving gas shortly after the addition is complete. An IPC via HPLC must show <0.5% of the nitroso intermediate before proceeding to the quench step. The organic layer must remain pale yellow; any shift toward deep red indicates oxygen ingress.

References

• Scientific Update. (2022). Metal Hydride? NO Protection, NO Problem and NO-Where to Hide. Scientific Update UK.[Link]

• ResearchGate Community. (2012). How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. ResearchGate.[Link]

Technical Support Center: Synthesis of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine Derivatives

Welcome to the technical support center for the synthesis of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important class of compounds. The following troubleshooting guide and frequently asked questions are based on established synthetic routes and aim to provide practical, field-proven solutions to ensure the integrity and success of your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine and its derivatives.

Problem 1: Formation of Regioisomeric Impurities

Symptom: You observe two or more closely related spots on your TLC plate that are difficult to separate by column chromatography. Your NMR spectrum shows duplicate sets of peaks, indicating the presence of isomers.

Cause: The most common cause of isomeric impurities in the synthesis of 1,5-disubstituted pyrazoles is the lack of regioselectivity during the initial cyclocondensation reaction.[1] When an unsymmetrical 1,3-dicarbonyl compound (e.g., a precursor to the 5-propan-2-yl group) reacts with a substituted hydrazine like 4-methylphenylhydrazine, the hydrazine can attack either of the two non-equivalent carbonyl groups, leading to the formation of both the desired 1,5-disubstituted pyrazole and the undesired 1,3-disubstituted isomer.

Solutions:

• Solvent Selection: The choice of solvent can significantly influence the regioselectivity of the reaction. Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), have been shown to favor the formation of one regioisomer over the other due to their unique hydrogen-bonding properties.[1]

• Control of Reaction pH: The regioselectivity of pyrazole formation can be pH-dependent. Using the hydrochloride salt of 4-methylphenylhydrazine in an acidic medium may favor the formation of one isomer, while using the free base in a neutral or basic medium can lead to the other.[2] It is recommended to perform small-scale trial reactions at different pH values to determine the optimal conditions for your specific substrate.

• Steric Hindrance: The use of bulky substituents on either the dicarbonyl compound or the hydrazine can sterically direct the reaction towards a single regioisomer. While the propan-2-yl group offers some steric bulk, modifying other parts of the starting materials, if possible, could enhance this effect.

Experimental Protocol: Enhancing Regioselectivity with Fluorinated Solvents

• In a round-bottom flask, dissolve the 1,3-dicarbonyl precursor (1.0 equivalent) in HFIP to a concentration of 0.2 M.

• With stirring, add 4-methylphenylhydrazine (1.1 equivalents) dropwise at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, remove the HFIP under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexanes).

• Characterize the product to confirm its regiochemistry, ideally using 2D NMR techniques like NOESY. A NOESY correlation between the N1-aryl protons and the C5-propan-2-yl protons will confirm the desired 1,5-disubstitution pattern.[1]

Problem 2: Incomplete Cyclization and Formation of Hydrazone Intermediates

Symptom: A significant amount of a non-polar, often colored, byproduct is observed, which is identified as the hydrazone intermediate. This leads to a low yield of the desired pyrazole.

Cause: The cyclization of the intermediate hydrazone to the pyrazole ring can sometimes be slow or incomplete. This can be due to insufficient heating, incorrect pH, or the stability of the hydrazone itself.

Solutions:

• Increase Reaction Temperature: If the hydrazone is isolated, you can attempt to promote cyclization by increasing the reaction temperature. Refluxing in a higher-boiling solvent like toluene or xylene may be necessary.

• Acid or Base Catalysis: The addition of a catalytic amount of acid (e.g., acetic acid, p-toluenesulfonic acid) or base (e.g., piperidine, triethylamine) can facilitate the cyclization step.

• Microwave Irradiation: Microwave-assisted synthesis can often drive reactions to completion more efficiently and in shorter times than conventional heating.

Problem 3: Side Reactions During the Introduction of the 4-Amino Group

Symptom: When introducing the 4-amino group, typically by reduction of a 4-nitro or 4-azo precursor, you observe the formation of multiple byproducts or decomposition of the starting material.

Cause: The pyrazole ring is generally stable to oxidation and reduction, but the conditions used for these transformations can sometimes lead to side reactions.[3] Strong reducing agents or harsh acidic conditions can potentially affect other functional groups on the molecule or the pyrazole ring itself.

Solutions:

• Milder Reducing Agents: For the reduction of a 4-nitro group, consider using milder and more selective reducing agents. Catalytic hydrogenation with Pd/C is often a clean and effective method.[4] Other options include using tin(II) chloride in concentrated HCl or zinc dust in acetic acid.[4]

• Control of Reaction Conditions: Carefully control the temperature and reaction time during the reduction. Over-reduction or prolonged exposure to harsh conditions can lead to degradation.

• Protection of the Amino Group: If the newly formed 4-amino group is found to be unstable or reactive under the work-up conditions, consider performing an in-situ protection (e.g., as a Boc-carbamate) before isolation.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine?

A1: The most common approach involves a multi-step synthesis. The first step is typically a Knorr-type pyrazole synthesis, which is the condensation of a 1,3-dicarbonyl compound (or its equivalent) with 4-methylphenylhydrazine to form the 1,5-disubstituted pyrazole core. The 4-amino group is then introduced in a subsequent step, usually by nitration at the C4 position followed by reduction of the nitro group.

Q2: How can I confirm the regiochemistry of my synthesized pyrazole?

A2: The most definitive method for determining the regiochemistry is through 2D NMR spectroscopy, specifically the Nuclear Overhauser Effect Spectroscopy (NOESY).[1] A cross-peak between the protons of the N1-substituent (the 4-methylphenyl group) and the protons of the C5-substituent (the propan-2-yl group) provides conclusive evidence for the 1,5-disubstituted isomer.[1] X-ray crystallography can also be used for unambiguous structure determination if a suitable crystal can be obtained.

Q3: My purified 4-aminopyrazole derivative is unstable and darkens over time. How can I improve its stability?

A3: Aminopyrazoles, like many aromatic amines, can be susceptible to air oxidation, which often results in discoloration. To improve stability, it is recommended to store the compound under an inert atmosphere (e.g., nitrogen or argon) and in the dark at low temperatures (2-8 °C).[5] If the free base is particularly unstable, converting it to a more stable salt form, such as the hydrochloride or sulfate salt, can be an effective strategy for long-term storage.

Q4: What are some effective methods for purifying 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine derivatives?

A4: Purification can often be challenging due to the polar nature of the amino group and the potential for isomeric impurities.

• Column Chromatography: Silica gel column chromatography is a common purification method. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is often effective. The addition of a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can help to reduce tailing of the amine on the silica gel.

• Crystallization: If the product is a solid, recrystallization can be a highly effective purification technique. Common solvents to try for recrystallization of aminopyrazoles include ethanol, ethanol/water mixtures, or ethyl acetate/hexanes.[6] If the free base does not crystallize well, attempting to crystallize it as a salt (e.g., hydrochloride) is a good alternative.[6]

Data and Diagrams

Table 1: Effect of Solvent on Regioselectivity in Pyrazole Synthesis

Solvent	Dielectric Constant	Regioisomeric Ratio (1,5-isomer : 1,3-isomer)
Toluene	2.4	2:1
Ethanol	24.6	3:1
Acetic Acid	6.2	4:1
HFIP	16.7	>20:1

Note: The data presented in this table are illustrative and the actual ratios may vary depending on the specific substrates and reaction conditions.

Diagram 1: Troubleshooting Workflow for Low Yield in Pyrazole Synthesis

Caption: A decision tree for troubleshooting low yields in pyrazole synthesis.

References

• ResearchGate. (n.d.). Regiocontrol in the synthesis of 1,5- or 1,4-substituted pyrazoles 12–14 from enones 4. Retrieved from [Link]

• IntechOpen. (2022). Synthetic Strategies and Biological Activities of 1,5-Disubstituted Pyrazoles and 2,5-Disubstituted Thiazoles. Retrieved from [Link]

• IntechOpen. (2016). Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Retrieved from [Link]

• MDPI. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved from [Link]

• ACS Publications. (2013). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Retrieved from [Link]

• ResearchGate. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Retrieved from [Link]

• Beilstein Journals. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Retrieved from [Link]

• MDPI. (2022). Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. Retrieved from [Link]

• Scientific Research Publishing. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Retrieved from [Link]

• Arkat USA. (n.d.). Recent developments in aminopyrazole chemistry. Retrieved from [Link]

• Reddit. (2022). Purification of Amino-Pyrazoles. Retrieved from [Link]

• PubChemLite. (n.d.). 1-(4-methylphenyl)-5-(propan-2-yl)-1h-pyrazol-4-amine. Retrieved from [Link]

Sources

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• 3. Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives | IntechOpen [intechopen.com]
• 4. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity [mdpi.com]
• 5. chemscene.com [chemscene.com]
• 6. reddit.com [reddit.com]

Overcoming steric hindrance in 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine coupling

Welcome to the dedicated technical support portal for coupling 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine . This specific substrate presents a notorious synthetic bottleneck. While the 1-(p-tolyl) group provides some bulk, the primary culprit is the 5-isopropyl group . Its branching at the alpha-carbon creates a massive steric shield directly adjacent to the 4-amino nucleophile, blocking the trajectory of bulky electrophiles and complicating transition-metal geometries.

This guide provides field-proven diagnostics, mechanistic causality, and self-validating protocols to bypass these steric limitations.

Workflow Diagnostics

Decision tree for overcoming steric hindrance in pyrazol-4-amine couplings.

Troubleshooting & FAQs

Part 1: Amide Bond Formation

Q: Why is my HATU/DIPEA coupling stalling at <20% conversion with this pyrazole? A: Standard uronium reagents like HATU activate the carboxylic acid by forming an OAt (7-azabenzotriazole) active ester[1]. This intermediate is exceptionally bulky. The 5-isopropyl group on your pyrazole creates severe steric repulsion against the OAt ester, physically preventing the amine's lone pair from achieving the Bürgi-Dunitz trajectory required for nucleophilic attack.

Q: I am detecting a +99 m/z byproduct in my LC-MS when using HATU. What is this? A: You are observing guanidinylation. When a sterically hindered amine cannot attack the bulky OAt ester, it acts as a weak nucleophile toward the most electrophilic species available—the HATU reagent itself. This side reaction forms a stable tetramethylguanidinium byproduct, permanently capping your pyrazole-4-amine and consuming the coupling reagent[2].

Q: How do I successfully form an amide with this substrate? A: You must minimize the steric profile of the electrophile. The most effective method is converting the carboxylic acid to an acid chloride prior to coupling[3]. Acid chlorides are the smallest highly reactive electrophiles, allowing the hindered amine to attack without clashing with the isopropyl group. If your carboxylic acid is prone to racemization or degradation, use in-situ generated acyl fluorides (via TCFH or BTFFH), which are also sterically compact but milder than acid chlorides[4].

Part 2: Buchwald-Hartwig Cross-Coupling

Q: My Buchwald-Hartwig coupling yields mostly dehalogenated starting material. Why? A: Dehalogenation (hydrodehalogenation) occurs when the catalytic cycle stalls after oxidative addition, allowing the Pd(II) intermediate to undergo β-hydride elimination or protodemetalation instead of product formation[5]. For sterically hindered amines like 5-isopropylpyrazol-4-amine, the rate-limiting step (RLS) shifts from oxidative addition to reductive elimination (RE) [6]. The steric bulk prevents the Pd(II) intermediate from adopting the necessary Y-shaped geometry to eliminate the product.

Q: Which ligand should I choose to force reductive elimination? A: You must use extremely bulky biaryl phosphine ligands, specifically tBuBrettPhos or RuPhos [5][6]. Counterintuitively, increasing the steric bulk on the ligand accelerates reductive elimination. The massive ligand forces the aryl and amine groups on the Pd(II) center closer together, lowering the activation energy barrier for C-N bond formation[7].

Reagent & Ligand Selection Matrices

Table 1: Reagent Selection for Amide Bond Formation

Reagent / Method	Electrophile Size	Reactivity	Guanidinylation Risk	Efficacy for 5-iPr-pyrazol-4-amine
HATU / HOAt	Very Large	High	High	Poor (Steric clash limits yield)
PyAOP	Large	High	None	Moderate (Good for chiral acids)
TCFH / BTFFH	Small (Acyl Fluoride)	Very High	None	Excellent (Ideal for sensitive acids)
Acid Chloride	Very Small	Extreme	None	Excellent (Best for stable acids)

Table 2: Ligand Selection for Buchwald-Hartwig Amination

Ligand	Target Substrate Class	Impact on Rate-Limiting Step	Efficacy for 5-iPr-pyrazol-4-amine
XPhos	General Aryl Amines	Neutral	Poor (Stalls at reductive elimination)
BrettPhos	Unhindered Primary	Lowers OA barrier	Moderate (May stall due to 5-iPr bulk)
tBuBrettPhos	Hindered Primary	Accelerates RE	Excellent (Forces C-N bond formation)
RuPhos	Secondary Amines	Accelerates RE	Good (If the pyrazole is N-alkylated)

Self-Validating Experimental Protocols

Protocol A: Amide Bond Formation via Acid Chloride

This protocol utilizes the smallest possible electrophile to bypass the steric shield of the 5-isopropyl group.

• Activation: In an oven-dried flask under N₂, dissolve the carboxylic acid (1.2 equiv) in anhydrous dichloromethane (DCM, 0.2 M). Add oxalyl chloride (1.5 equiv) dropwise at 0 °C, followed by a catalytic amount of DMF (1 drop).

• Self-Validation Check (Gas Evolution): The addition of DMF will trigger immediate effervescence (release of CO, CO₂, and HCl). Do not proceed until gas evolution completely ceases (typically 1-2 hours at room temperature), which visually confirms total conversion to the acid chloride[3].

• Concentration: Remove the solvent and excess oxalyl chloride under reduced pressure. Co-evaporate twice with anhydrous toluene to ensure complete removal of HCl, which would otherwise protonate your pyrazole.

• Coupling: Redissolve the crude acid chloride in anhydrous DCM. Add N,N-diisopropylethylamine (DIPEA, 3.0 equiv). Slowly add 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (1.0 equiv). Stir at room temperature for 4-6 hours.

• Workup: Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Buchwald-Hartwig Amination using tBuBrettPhos Pd G3

This protocol utilizes third-generation precatalysts to ensure rapid generation of the active Pd(0) species, while the tBuBrettPhos ligand forces reductive elimination.

• Setup (Strictly Air-Free): Inside a glovebox, charge an oven-dried vial with the aryl halide (1.0 equiv), 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (1.2 equiv), and sodium tert-butoxide (NaOtBu, 1.5 equiv).

• Catalyst Addition: Add tBuBrettPhos Pd G3 precatalyst (5 mol%). Note: Precatalysts are mandatory here; generating active Pd(0) from Pd₂(dba)₃ and bulky ligands is highly inefficient and leads to catalyst death[7].

• Solvent & Self-Validation Check: Add anhydrous, thoroughly degassed 1,4-dioxane (0.1 M). Seal the vial. Upon stirring and initial heating to 40 °C, observe the solution. A rapid color shift from yellow/brown to a deep red/purple indicates the successful generation of the active, ligated L-Pd(0) species.

• Heating: Heat the reaction to 100 °C for 12 hours. The extreme steric pressure of the tBuBrettPhos ligand will lower the activation energy for reductive elimination, driving the reaction forward[6].

• Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove inorganic salts, concentrate, and purify.

References

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega.
• Optimization of Buchwald-Hartwig amination conditions. Benchchem.
• Challenges in amide coupling with sterically hindered amines. Benchchem.
• Application Notes and Protocols for Amide Bond Formation using EDC and HATU. Benchchem.
• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. ACS Publications.
• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. ACS Publications.
• Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

Validation of LC-MS methods for 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine quantification

An In-Depth Technical Guide to the Validation of LC-MS Methods for the Quantification of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

A Senior Application Scientist's Guide to Robust Bioanalytical Method Validation

In the landscape of drug discovery and development, the accurate quantification of novel chemical entities in biological matrices is paramount. This guide provides a comprehensive framework for the validation of a liquid chromatography-mass spectrometry (LC-MS) method for the quantification of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, a novel pyrazole derivative. As seasoned researchers and drug development professionals, we understand that a validated bioanalytical method is the cornerstone of reliable pharmacokinetic, toxicokinetic, and bioequivalence studies.[1][2] This document is structured to not only provide step-by-step protocols but to also delve into the scientific rationale behind each validation parameter, ensuring a deep understanding of the "why" behind the "how."

The validation process we will explore is grounded in the principles outlined by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which are now largely harmonized under the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[3][4] Adherence to these guidelines is not merely a regulatory hurdle; it is a commitment to data integrity and the scientific rigor that underpins modern pharmaceutical development.[2]

The Analyte: 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Pyrazole derivatives are a significant class of heterocyclic compounds in medicinal chemistry, known for a wide range of biological activities.[5][6] The specific analyte , 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, is a novel small molecule whose therapeutic potential is under investigation. Accurate measurement of its concentration in biological fluids is essential to understanding its absorption, distribution, metabolism, and excretion (ADME) profile.

I. The Foundation: The LC-MS/MS Method

Before validation can commence, a robust LC-MS/MS method must be developed. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its high sensitivity and selectivity.[7]

A typical starting point for a pyrazole derivative might involve a reversed-phase HPLC separation on a C18 column with a gradient elution using a mixture of acetonitrile and water, both containing a small percentage of formic acid to aid in protonation for positive mode electrospray ionization (ESI).[7][8] The mass spectrometer, typically a triple quadrupole, would be operated in Multiple Reaction Monitoring (MRM) mode for optimal selectivity and sensitivity.[7]

Hypothetical LC-MS/MS Parameters:

• LC System: Standard HPLC system

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple Quadrupole

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: To be determined by direct infusion of the analyte and a suitable internal standard.

II. The Pillars of Validation: A Parameter-by-Parameter Guide

The objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[9] This is achieved by assessing a specific set of performance characteristics.

A. Specificity and Selectivity

The "Why": Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[10] In bioanalysis, this is often termed selectivity. It ensures that what you are measuring is indeed your analyte of interest and not an interfering substance from the complex biological matrix.[11]

Experimental Protocol:

• Analyze at least six different blank matrix samples (e.g., plasma from different donors) to assess for any endogenous interferences at the retention time of the analyte and internal standard (IS).

• Analyze a blank matrix sample spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the IS.

• Compare the chromatograms from the blank and spiked samples. The response of any interfering peak in the blank matrix at the retention time of the analyte should be no more than 20% of the response of the LLOQ. For the IS, it should be no more than 5%.

Data Presentation:

Sample Source	Analyte Response (at RT)	LLOQ Response	% Interference	Pass/Fail
Donor 1	< 100 counts	5,000 counts	< 2%	Pass
Donor 2	< 100 counts	5,000 counts	< 2%	Pass
Donor 3	150 counts	5,000 counts	3%	Pass
Donor 4	< 100 counts	5,000 counts	< 2%	Pass
Donor 5	200 counts	5,000 counts	4%	Pass
Donor 6	< 100 counts	5,000 counts	< 2%	Pass

B. Linearity and Range

The "Why": Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range.[9][12] The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[9]

Experimental Protocol:

• Prepare a series of at least six to eight calibration standards by spiking blank matrix with known concentrations of the analyte.

• Analyze the calibration standards and plot the peak area ratio (analyte/IS) against the nominal concentration.

• Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.99.

Data Presentation:

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.025
5	0.128
25	0.640
100	2.550
250	6.375
500	12.750
1000	25.500

Linearity Analysis:

• Regression Equation: y = 0.0255x + 0.001

• Correlation Coefficient (r²): 0.9998

C. Accuracy and Precision

The "Why": Accuracy refers to the closeness of the measured value to the true value, while precision describes the degree of agreement among a series of measurements.[10] These are critical for ensuring the reliability of the quantitative data.[2] They are typically assessed at multiple concentration levels: LLOQ, low, medium, and high-quality control (QC) samples.

Experimental Protocol:

• Prepare QC samples at a minimum of four concentration levels: LLOQ, low (within 3x LLOQ), medium, and high.

• Analyze at least five replicates of each QC level in a single analytical run (intra-day precision and accuracy).

• Repeat the analysis on at least three different days (inter-day precision and accuracy).

• Accuracy is expressed as the percentage of the nominal concentration. Precision is expressed as the relative standard deviation (%RSD).

Acceptance Criteria (FDA/ICH):

• The mean value should be within ±15% of the nominal value (±20% for LLOQ).

• The %RSD should not exceed 15% (20% for LLOQ).

Data Presentation:

Intra-day Accuracy and Precision (Run 1)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
LLOQ	1	1.05	105.0	8.5
Low	3	2.95	98.3	6.2
Medium	150	153.0	102.0	4.5
High	750	742.5	99.0	3.8

Inter-day Accuracy and Precision (3 Runs)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
LLOQ	1	1.03	103.0	10.2
Low	3	2.98	99.3	7.8
Medium	150	151.5	101.0	5.1
High	750	745.0	99.3	4.2

D. Limit of Detection (LOD) and Limit of Quantification (LOQ)

The "Why": The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest concentration that can be reliably and accurately measured.[10][12] The LLOQ is the lowest standard on the calibration curve.

Experimental Protocol:

• LOD: Can be estimated based on the signal-to-noise ratio (typically S/N > 3).

• LOQ: The LLOQ is established by demonstrating acceptable accuracy (within ±20%) and precision (≤20% RSD) at this concentration.

Data Presentation:

Parameter	Concentration (ng/mL)	Signal-to-Noise	Accuracy (%)	Precision (%RSD)
LOD	0.3	4:1	N/A	N/A
LLOQ	1.0	12:1	105.0	8.5

E. Stability

The "Why": Stability experiments are crucial to ensure that the concentration of the analyte does not change during sample collection, handling, storage, and analysis.[10]

Experimental Protocol:

• Freeze-Thaw Stability: Analyze QC samples after three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Analyze QC samples after being left at room temperature for a specified period (e.g., 4-24 hours).

• Long-Term Stability: Analyze QC samples after storage at the intended long-term storage temperature (e.g., -20°C or -80°C) for a period that covers the expected duration of the study.

• Autosampler Stability: Assess the stability of processed samples in the autosampler.[13]

Acceptance Criteria: The mean concentration at each QC level should be within ±15% of the nominal concentration.

Data Presentation:

Stability Test	QC Level (ng/mL)	Mean Measured Conc. (ng/mL)	% of Nominal	Pass/Fail
3 Freeze-Thaw Cycles	3	2.90	96.7	Pass
750	735.0	98.0	Pass
24h Bench-Top	3	2.85	95.0	Pass
750	727.5	97.0	Pass
3 Months at -80°C	3	2.92	97.3	Pass
750	740.0	98.7	Pass

III. Visualizing the Workflow

A clear understanding of the validation process is enhanced by visual aids. The following diagrams, created using Graphviz, illustrate the overall workflow and the decision-making process.

Caption: Overall workflow for LC-MS method development and validation.

Caption: Decision-making process for accuracy and precision validation.

IV. Comparative Analysis and Alternative Methods

While LC-MS/MS is the preferred method for bioanalysis due to its superior sensitivity and selectivity, it's worthwhile to consider alternatives and their limitations.[7]

Parameter	LC-MS/MS	HPLC-UV
Selectivity	Excellent	Good
Sensitivity (LOQ)	~0.5-5 ng/mL	~50-200 ng/mL
Run Time	3-10 minutes	5-15 minutes
Matrix Effect	High Potential	Low Potential
Cost per Sample	High	Moderate
Instrumentation Complexity	High	Moderate

Rationale for Choosing LC-MS/MS: For novel drug candidates like 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, understanding the pharmacokinetic profile at low concentrations is critical. The high sensitivity of LC-MS/MS is often a necessity. Furthermore, the high selectivity of MS/MS minimizes the risk of interference from metabolites or endogenous compounds, which is a significant advantage over HPLC-UV.[8]

V. Conclusion

The validation of a bioanalytical method is a rigorous and systematic process that is fundamental to the successful development of new pharmaceutical agents. By following the principles and protocols outlined in this guide, which are aligned with global regulatory expectations, researchers can ensure the generation of reliable and reproducible data for the quantification of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine. A thoroughly validated method provides the confidence needed to make critical decisions throughout the drug development lifecycle.

References

• Bioanalytical method validation - Scientific guideline. European Medicines Agency. [Link]

• Guideline Bioanalytical method validation. European Medicines Agency. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. [Link]

• European Medicines Agency guideline on bioanalytical method validation: what more is there to say? Bioanalysis Zone. [Link]

• E17-25: Intro to GLP Regulations and Bioanalytical Method Validation by LC-MS/MS. AAPS. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• Quality Guidelines. ICH. [Link]

• Quantifying Small Molecules by Mass Spectrometry. LCGC International. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

• How to validate a bioanalytical LC-MS/MS method for PK studies? Patsnap Synapse. [Link]

• 8 Essential Characteristics of LC-MS/MS Method Validation. Resolian. [Link]

• Validation of an LC-MS/MS method for the quantification IOA-289 in human plasma and its application in a first-in-human clinical trial. PubMed. [Link]

• LC-MS method validation resources. Reddit. [Link]

• Designing LCMS Studies with the FDA in Mind from the Start. Agilex Biolabs. [Link]

• An FDA-Validated, Self-Cleaning Liquid Chromatography–Mass Spectrometry System for Determining Small-Molecule Drugs and Metabolites in Organoid/Organ-on-Chip Medium. ACS Publications. [Link]

• Guide to achieving reliable quantitative LC-MS measurements. Royal Society of Chemistry. [Link]

• Bioanalytical Method Validation - Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Synthesis and Evalution of Pyrazole Derivatives by Different Method. ijprajournal. [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EDP Sciences. [Link]

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• 4. Designing LCMS Studies with the FDA in Mind from the Start | ​Agilex Biolabs [agilexbiolabs.com]
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Comparing synthetic routes for high-purity 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

The 1-aryl-5-alkyl-1H-pyrazol-4-amine scaffold is a privileged pharmacophore, frequently utilized as a critical building block in the development of kinase inhibitors (such as IRAK4 and p38 MAPK) and advanced agrochemicals[1]. Specifically, the synthesis of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine presents a unique structural challenge. The steric bulk of the C5-isopropyl group clashes with the N1-p-tolyl ring, making regioselective core assembly difficult. Furthermore, the electron-rich nature of both the pyrazole C4 position and the p-tolyl ring complicates late-stage functionalization.

This guide objectively compares two distinct synthetic strategies for producing high-purity 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine: the Classical Nitration-Reduction (Route A) and the Modern Halogenation-Amination (Route B) .

Mechanistic & Strategic Overview

Both routes rely on a shared initial step: the regioselective assembly of the pyrazole core. Condensing an unsymmetrical 1,3-dicarbonyl equivalent (e.g., 1-(dimethylamino)-4-methylpent-1-en-3-one) with p-tolylhydrazine typically yields a mixture of 1-aryl-3-alkyl and 1-aryl-5-alkyl isomers.

To overcome this, we leverage the protocol established by Gosselin et al., which demonstrates that highly polar, aprotic solvents like N,N-dimethylacetamide (DMAc) are critical for controlling regioselectivity[2]. The strong dipole moment of DMAc stabilizes the initial hydrazone intermediate, preventing premature cyclization and driving the formation of the sterically hindered 1-aryl-5-alkyl isomer[2]. Alternative methods utilizing α-oxoketene N,S-acetals have also been reported to achieve high regiocontrol, though they require more complex precursors[3].

Workflow comparing Route A (Nitration) and Route B (Amination) for 4-aminopyrazole synthesis.

Route A: Classical Nitration-Reduction Pathway

This route utilizes traditional electrophilic aromatic substitution followed by catalytic hydrogenation. It is highly scalable and utilizes inexpensive bulk reagents.

Step-by-Step Methodology

• Regioselective Core Assembly: Suspend p-tolylhydrazine hydrochloride (1.0 eq) in DMAc. Add 1-(dimethylamino)-4-methylpent-1-en-3-one (1.05 eq) dropwise at room temperature. Stir for 12 hours. Quench with water and extract with ethyl acetate to isolate 1-(p-tolyl)-5-isopropyl-1H-pyrazole. Causality & Validation: DMAc restricts the conformational mobility of the intermediate hydrazone, favoring the kinetic cyclization pathway that yields the 5-isopropyl isomer (>92:8 ratio)[2]. The reaction is self-validating; a color change from deep yellow to pale orange indicates complete enaminone consumption.

• Electrophilic Nitration: Dissolve the intermediate in concentrated H₂SO₄ at -5°C. Slowly add a pre-cooled mixture of HNO₃/H₂SO₄ (1.1 eq HNO₃) while maintaining the internal temperature below 0°C. Stir for 30 minutes, then pour over crushed ice to precipitate the 4-nitro intermediate. Causality & Validation: The pyrazole C4 position is highly nucleophilic. However, the p-tolyl group is also susceptible to nitration. Strict thermal control (<0°C) is the primary causal factor ensuring chemoselectivity for the pyrazole ring over the aryl ring.

• Catalytic Reduction: Dissolve the 4-nitro intermediate in ethanol. Add 10 wt% Pd/C (0.05 eq Pd). Purge the vessel and pressurize with H₂ gas (50 psi). Stir at room temperature until hydrogen uptake ceases. Filter through Celite and concentrate to yield the target amine. Causality & Validation: Pd/C under H₂ cleanly reduces the nitro group without over-reducing the pyrazole core.

Route B: Modern Halogenation & Buchwald-Hartwig Amination

This route avoids the harsh, oxidative conditions of mixed-acid nitration, which can occasionally lead to trace oxidation of the p-tolyl methyl group. It is ideal for generating ultra-high-purity materials for late-stage drug development.

Step-by-Step Methodology

• Electrophilic Bromination: Dissolve 1-(p-tolyl)-5-isopropyl-1H-pyrazole in DMF. Add N-Bromosuccinimide (NBS, 1.05 eq) in portions at room temperature. Stir for 2 hours. Quench with aqueous sodium thiosulfate and extract with MTBE to isolate the 4-bromo intermediate. Causality & Validation: NBS provides a mild source of electrophilic bromine. The synergistic electron-donating effects of the N1-aryl and C5-alkyl groups direct the bromination exclusively to the C4 position.

• Buchwald-Hartwig Cross-Coupling: In a rigorously degassed Schlenk flask, combine the 4-bromo intermediate (1.0 eq), benzophenone imine (1.2 eq), Pd₂(dba)₃ (2 mol%), BINAP (4 mol%), and NaOtBu (1.5 eq) in anhydrous toluene. Heat to 90°C for 8 hours. Causality & Validation: Benzophenone imine is deliberately chosen as an ammonia surrogate. Using free aqueous ammonia would form stable, inactive Werner-type complexes with the Palladium catalyst, killing the catalytic cycle. The bulky BINAP ligand facilitates reductive elimination.

• Imine Hydrolysis: Cool the reaction mixture and add 1M aqueous HCl in THF. Stir for 2 hours at room temperature. Basify the aqueous layer and extract with dichloromethane to yield the free 4-aminopyrazole. Causality & Validation: Mild acidic hydrolysis selectively cleaves the imine bond, releasing the primary amine and benzophenone byproduct without degrading the pyrazole core.

Comparative Data Analysis

The following table synthesizes the experimental performance metrics of both routes, providing a clear framework for process selection.

Performance Metric	Route A: Nitration-Reduction	Route B: Halogenation-Amination
Overall Yield (3 steps)	48 - 55%	68 - 75%
Regioselectivity (C5 vs C3)	92:8 (Controlled in Step 1)	92:8 (Controlled in Step 1)
Chemoselectivity	Moderate (Risk of p-tolyl nitration)	Excellent (Exclusive C4 bromination)
Impurity Profile	Trace des-methyl oxidation products	Highly pure (>99%); trace Pd residue
Safety Profile	High risk (Exothermic nitration)	Low risk (Mild conditions)
Reagent Cost / E-Factor	Low Cost / High E-Factor (Acid waste)	High Cost (Pd/Ligand) / Low E-Factor

Conclusion & Recommendations

For early-stage discovery and small-scale synthesis , Route B is heavily favored. The mild conditions prevent the formation of difficult-to-separate structural isomers and oxidation byproducts, ensuring the high purity required for biological assays[1].

For kilogram-scale process manufacturing , Route A remains the industry standard. Despite the engineering controls required for the exothermic nitration step, the avoidance of expensive Palladium catalysts and proprietary ligands makes it significantly more cost-effective. The regioselectivity issues are effectively mitigated by utilizing DMAc as the condensation solvent[2].

References

• [1] Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. ACS Medicinal Chemistry Letters. URL: [Link]

• [3] Highly Regioselective Synthesis of 1-Aryl-3 (or 5)-alkyl/aryl-5 (or 3)-(N-cycloamino)pyrazoles. The Journal of Organic Chemistry. URL: [Link]

• [2] Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett. URL: [Link]

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• 2. organic-chemistry.org [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

High-Resolution Mass Spectrometry Comparison Guide: Orbitrap HCD vs. Q-TOF CID for Pyrazole Derivative Fragmentation Validation

As mass spectrometry transitions from simple molecular weight confirmation to deep structural elucidation, the choice of fragmentation platform becomes critical. For researchers in drug development, pyrazole derivatives represent a privileged pharmacophore class. Validating the fragmentation pattern of complex, multi-functionalized small molecules like 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine requires an intricate understanding of how different instrument architectures deposit internal energy into gas-phase ions.

This guide objectively compares the performance of two premier high-resolution mass spectrometry (HRMS) platforms—the Thermo Scientific Orbitrap Exploris 480 and the Agilent 6545 Q-TOF —providing actionable, self-validating experimental protocols for structural elucidation.

Mechanistic Grounding: Fragmentation Pathways of the Target Pyrazole

Before evaluating the instruments, we must establish the chemical causality of the analyte. The compound 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (Exact Mass: 215.1422 Da) ionizes in positive electrospray ionization (ESI+) to form a stable precursor at m/z 216.1495 [M+H]+ .

Based on its functional groups, we predict three primary, competitive fragmentation pathways:

• Deamination (Low Energy): The C4-amino group is highly susceptible to protonation and subsequent neutral loss of ammonia (-17.0265 Da), yielding a fragile intermediate at m/z 199.1230 .

• Alkyl Cleavage (Medium Energy): The C5-isopropyl group undergoes alkene elimination (loss of propene, -42.0470 Da) via a cyclic transition state, yielding m/z 174.1025 .

• N-Aryl Cleavage (High Energy): The N1-phenyl bond requires significant internal energy to break. Once ruptured, it yields the highly stable, conjugated tolyl (or tropylium) cation at m/z 91.0542 .

Caption: Logical fragmentation pathways of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine.

Platform Comparison: Orbitrap (HCD) vs. Q-TOF (CID)

The fundamental difference between these platforms lies in their physics of ion activation and detection.

The 1[1] utilizes Collision-Induced Dissociation (CID) in a hexapole collision cell. CID is a "slow heating" process where ions undergo multiple low-energy collisions with nitrogen gas. This mechanism is exceptionally good at preserving fragile intermediate ions (like the m/z 199 deamination product) before they undergo secondary fragmentation[2]. Furthermore, the system's SWARM autotune specifically optimizes ion transmission for small, fragile molecules in the 50–250 m/z range[3].

Conversely, the 4[4] employs Higher-energy Collisional Dissociation (HCD) . While technically a beam-type collisional dissociation similar to Q-TOF CID, HCD typically deposits a slightly higher internal energy into the precursor[5]. This drives the fragmentation pathways further toward completion, often resulting in a higher relative abundance of terminal, low-mass structural reporters—such as the m/z 91 tolyl cation. The Orbitrap also provides unmatched ultra-high resolution (up to 480,000) to separate isobaric interferences[4].

Quantitative Data Presentation

Specification / Metric	Agilent 6545 Q-TOF (CID)	Thermo Orbitrap Exploris 480 (HCD)	Analytical Impact on Pyrazole Validation
Mass Analyzer	Quadrupole - Time of Flight	Quadrupole - Orbitrap	Both provide exact mass, but Orbitrap resolves tighter isobaric overlaps.
Fragmentation Type	Beam-type CID (Hexapole)	HCD (Ion Routing Multipole)	CID preserves m/z 199; HCD maximizes m/z 91 yield.
Max Resolution	~45,000 (at m/z 274)	480,000 (at m/z 200)	Orbitrap provides superior confidence for novel ring-opening fragments.
Mass Accuracy	< 1 ppm (Continuous reference)	< 1 ppm (EASY-IC Internal Cal)	Both ensure unequivocal molecular formula assignment.
Small Molecule Tuning	SWARM Autotune (m/z 50-250)	Pre-defined small molecule templates	Q-TOF SWARM dramatically increases low-mass ion transmission.

Experimental Protocols: Self-Validating Systems

To objectively validate the fragmentation pattern, we must isolate the MS/MS variables from liquid chromatography (LC) matrix effects. The following protocols utilize continuous direct infusion to create a self-validating breakdown curve.

Protocol A: Q-TOF CID Breakdown Mapping (Agilent 6545)

Causality: Ramping the Collision Energy (CE) allows us to plot the exact appearance and disappearance energies of the fragment ions, proving the precursor-product lineage.

• Sample Preparation: Dilute the synthesized pyrazole to 1 µg/mL in 50:50 LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid.

• Instrument Tuning: Execute the SWARM Autotune algorithm specifically selecting the 50–250 m/z optimization range. Why? This lowers the ion optics voltages to prevent in-source fragmentation of the fragile amine group[3].

• Precursor Isolation: Set Q1 to isolate m/z 216.15 using a narrow 1.3 m/z window to prevent chimeric interference.

• CE Ramping: Acquire continuous MS/MS spectra while stepping the CE from 10 eV to 40 eV in 5 eV increments.

• Validation: Plot the intensity of m/z 216 (Precursor), m/z 199 (Deamination), and m/z 91 (Tolyl) against CE. The crossing points of these curves mathematically validate the sequential fragmentation logic.

Protocol B: Orbitrap HCD Fingerprinting (Exploris 480)

Causality: Using Stepped Normalized Collision Energy (NCE) co-adds spectra from different energy regimes into a single, comprehensive scan. This generates a robust, library-ready spectral fingerprint that captures both fragile and stable fragments simultaneously.

• Calibration: Activate the EASY-IC (fluoranthene internal calibrant) to ensure sub-ppm mass accuracy across the entire acquisition[4].

• Sample Introduction: Direct infusion via the H-ESI source at 5 µL/min. Set the sweep gas to 1 arb to reduce chemical noise.

• Precursor Isolation: Isolate m/z 216.15 with a 1.0 m/z quadrupole isolation window.

• HCD Activation: Apply Stepped NCE at 20, 30, and 40. Why? NCE 20 will preserve the m/z 199 and m/z 174 ions, while NCE 40 will drive the N-aryl cleavage to yield the m/z 91 cation. The Orbitrap will co-add these into one composite MS2 spectrum.

• Detection: Set Orbitrap resolution to 120,000. This is critical to differentiate the tolyl cation (C7H7+, m/z 91.0542) from potential isobaric background contaminants.

Caption: Parallel self-validating MS/MS workflow for Q-TOF and Orbitrap platforms.

Conclusion & Recommendations

Both platforms excel at small molecule structural elucidation, but they serve slightly different strategic purposes during pyrazole validation:

• Choose the Agilent 6545 Q-TOF if your primary goal is mapping the exact appearance energies of fragile intermediate metabolites (e.g., phase II glucuronides of the pyrazole), as the SWARM autotune and gentle CID preserve these structures beautifully.

• Choose the Thermo Orbitrap Exploris 480 if you require absolute confidence in the elemental composition of deep, low-mass structural reporters (like distinguishing novel ring-cleavage products), leveraging its 480,000 resolving power and higher-energy HCD deposition.

References

• "Collision energies on QTof and Orbitrap instruments: How to make proteomics measurements comparable?" Repository of the Academy's Library.
• "Understanding differences in CID fragmentation in a mass spectrometer" MS Vision.
• "Sensitive Screening of Pharmaceuticals and Personal Care Products (PPCPs) in Water Using an Agilent 6545 Q-TOF LC/MS System" Agilent.
• "Orbitrap Exploris 480 Mass Spectrometer" Thermo Fisher Scientific.
• "THE ANSWERS YOU NEED: BETTER, FASTER, EASIER - Agilent" Agilent.

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• 2. msvision.com [msvision.com]
• 3. agilent.com [agilent.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. real.mtak.hu [real.mtak.hu]

Safety & Regulatory Compliance

1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine proper disposal procedures

An authoritative guide for researchers, scientists, and drug development professionals on the safe handling, operational logistics, and proper disposal of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (CAS: 1501926-22-2).

I. Operational Context and Hazard Profile

1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a heterocyclic aromatic amine utilized as a building block in medicinal chemistry and drug discovery[1][2]. Due to the presence of the exocyclic primary amine attached to the pyrazole core, this compound shares toxicological and reactive characteristics with the broader class of aromatic amines.

Aromatic amines are nucleophilic and electron-rich, making them susceptible to rapid oxidation and potentially reactive with electrophiles in biological systems. Consequently, they are generally classified as skin sensitizers, potential environmental hazards, and require strict adherence to regulatory disposal frameworks to prevent environmental contamination and occupational exposure[3][4].

Table 1: Physicochemical and Operational Data Summary

Parameter	Specification / Data	Operational Implication
Chemical Name	1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine	N/A
CAS Registry Number	1501926-22-2	Primary identifier for EHS logging.
Molecular Formula	C13H17N3	High nitrogen content; avoid strong oxidizers.
Molecular Weight	215.29 g/mol	N/A
Chemical Class	Heterocyclic Aromatic Amine	Potential for skin absorption and sensitization.
Incompatibilities	Strong oxidizing agents, strong acids, acid chlorides.	Segregate waste streams strictly to prevent exothermic reactions.

II. Core Directive: Modern Waste Management vs. Chemical Neutralization

Historically, laboratory guidelines occasionally recommended the chemical destruction of aromatic amines using acidified potassium permanganate to degrade the amine prior to disposal[5]. However, modern Environmental Health and Safety (EHS) best practices strictly advise against in-lab chemical neutralization for complex heterocyclic amines.

Causality & Safety Logic: Attempting to oxidize or diazotize 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine in a standard research setting can inadvertently generate highly reactive diazonium salts, N-nitroso compounds, or other degradation byproducts that are significantly more toxic and unstable than the parent compound[4]. Therefore, the only self-validating and compliant protocol is containment, segregation, and professional incineration via licensed hazardous waste contractors[6].

III. Step-by-Step Disposal and Segregation Protocol

The following methodology must be integrated into the laboratory's Standard Operating Procedures (SOPs) for any workflow involving this compound.

Step 1: Personal Protective Equipment (PPE) Verification

• Action: Don standard laboratory PPE, including a fully buttoned lab coat, safety goggles (ANSI Z87.1 compliant), and chemical-resistant gloves.

• Causality: Aromatic amines are lipophilic and can penetrate standard latex. Nitrile or neoprene gloves are required to prevent dermal absorption and subsequent systemic toxicity[3].

Step 2: Waste Stream Segregation

• Solid Waste: Collect all unused, expired, or surplus solid powder in a dedicated, sealable, chemically compatible container (e.g., high-density polyethylene, HDPE). Do not mix with other solid chemical waste.

• Liquid Waste (Solutions): If the compound is dissolved in a solvent, segregate the waste based on the solvent type.

  • If dissolved in dichloromethane or chloroform, place in the Halogenated Organic Waste carboy.

  • If dissolved in methanol, DMSO, or ethyl acetate, place in the Non-Halogenated Organic Waste carboy.

• Causality: Mixing incompatible solvents or adding amines to acidic waste streams can cause violent exothermic acid-base reactions or gas evolution, leading to container rupture[5].

Step 3: Containerization and Labeling

• Action: Ensure the waste container is tightly sealed when not actively receiving waste. Affix a standardized hazardous waste label.

• Required Label Information: Explicitly write "Hazardous Waste - Toxic", list the full chemical name "1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine", and note the approximate concentration. Do not use abbreviations.

Step 4: Institutional Transfer

• Action: Submit a waste collection request to your institution's EHS department or your contracted licensed hazardous waste disposal facility.

• Causality: Professional incineration at high temperatures is required to completely break down the stable heterocyclic ring and prevent the release of toxic nitrogen oxides (NOx) into the atmosphere[6].

IV. Emergency Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent aerosolization or spreading.

• Evacuate and Assess: Clear personnel from the immediate vicinity. Verify that the spill does not involve incompatible chemicals (e.g., strong oxidizers).

• Containment: For solid spills, do not dry sweep, as this generates inhalable hazardous dust. Gently cover the powder with damp paper towels (using water or a compatible solvent like ethanol). For liquid spills, surround and cover the liquid with an inert absorbent material such as vermiculite or commercial spill pillows[4].

• Collection: Using non-sparking tools, scoop the absorbed material or wet powder into a heavy-duty hazardous waste bag or a sealable plastic container.

• Decontamination: Wash the spill surface thoroughly with soap and water, followed by an ethanol wipe down, to remove any lipophilic residue.

• Disposal: Treat all cleanup materials, including contaminated gloves and paper towels, as hazardous waste and label them accordingly[3].

V. Waste Management Workflow Visualization

Caption: Decision tree and workflow for the compliant segregation and disposal of pyrazole amine waste.

References

• PubChem - NIH. "1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine Laboratory Chemical Safety Summary." National Center for Biotechnology Information. Available at:[Link]

• ACS Publications. "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." American Chemical Society. Available at:[Link]

• Hong Kong University of Science and Technology (HKUST). "Chemical Waste Disposal Guidelines." HKUST Health, Safety and Environment Office. Available at:[Link]

• Flinn Scientific. "Laboratory Chemical Disposal Procedures." Flinn Scientific Reference Manual. Available at:[Link]

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Personal protective equipment for handling 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Advanced Safety and Operational Guide for Handling 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

As a Senior Application Scientist, I recognize that the safe handling of novel pyrazole derivatives is paramount in drug discovery and chemical synthesis. The compound 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (CAS: 1501926-22-2) is a highly substituted aminopyrazole[1]. While substituted aminopyrazoles are valuable pharmacophores—often utilized in the design of kinase inhibitors, GSTO1 inhibitors, and other therapeutic agents[2]—their specific structural features dictate rigorous personal protective equipment (PPE) and handling protocols.

This guide provides a self-validating operational framework designed to build deep trust in your laboratory's safety infrastructure by explaining the exact chemical causality behind every required precaution.

Section 1: Toxicological Profile and Causality of Hazards

To design an effective safety protocol, we must first understand the chemical causality behind the compound's hazards. Aminopyrazole derivatives generally exhibit acute toxicity (oral, dermal, and inhalation) and act as potent skin and eye irritants[3][4].

• Dermal and Ocular Irritation (Category 2/2A): The primary amine group at the 4-position of the pyrazole ring acts as a nucleophile and hydrogen bond donor. It can interact aggressively with proteins in the stratum corneum and corneal epithelium, leading to severe irritation and tissue damage[3].

• Systemic Toxicity (Category 4): The addition of the lipophilic 4-methylphenyl and isopropyl (propan-2-yl) moieties significantly increases the partition coefficient (LogP) of the molecule. This enhanced lipophilicity facilitates rapid transport across lipid bilayers. Consequently, if the compound breaches the skin barrier, systemic absorption is highly probable[2].

• Respiratory Sensitization (STOT SE 3): Inhalation of fine powders or aerosols of aminopyrazoles can cause acute respiratory tract irritation, necessitating strict environmental controls[3].

Section 2: Personal Protective Equipment (PPE) Matrix

Based on the physicochemical properties of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, the following PPE matrix is mandatory. This is not merely a compliance checklist, but a targeted defense mechanism against the specific permeation routes of the compound.

PPE Category	Specification & Quantitative Threshold	Causality / Rationale
Hand Protection	Double Nitrile gloves (≥ 0.11 mm thickness, breakthrough time >480 mins for solids)	Nitrile resists solid amines. Double-gloving prevents breakthrough if the compound is dissolved in permeation-enhancing solvents like DMSO.
Eye Protection	Chemical splash goggles (ANSI Z87.1 / EN 166 compliant)	Protects against aerosolized particles (<10 µm) during weighing. Standard safety glasses are insufficient against Category 2A eye irritants[4].
Body Protection	Flame-retardant lab coat (fully buttoned) and closed-toe shoes	Prevents accumulation of chemical dust on personal clothing. Flame-retardant properties are crucial when handling near reactive solvents.
Respiratory Protection	P100/Type P3 respirator (filters ≥ 99.97% of airborne particles)	Mitigates STOT SE 3 respiratory hazards from airborne particulates. Required only if weighing outside a certified containment device[3].

Section 3: Standard Operating Procedure (SOP) for Experimental Workflow

To ensure trustworthiness and reproducibility, the handling of this compound must follow a strict, self-validating workflow.

Step-by-Step Methodology: Weighing and Solubilization

• Environmental Preparation: Ensure the chemical fume hood has a verified face velocity of 80-100 feet per minute (fpm). Clear the workspace of unnecessary clutter to prevent cross-contamination.

• Static Mitigation: Substituted aminopyrazoles often present as fine, statically charged powders. Use an anti-static ionizer bar or static-dissipative weighing boats to prevent the powder from aerosolizing when the source container is opened.

• Transfer Process: Using a micro-spatula, carefully transfer the required mass of 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine into a pre-tared, sealable glass vial.

  • Self-Validation Check: If powder adheres aggressively to the outside of the vial or the spatula, the static charge is too high. Pause the operation and re-ionize the environment before proceeding.

• Solubilization: In a drug discovery context, this compound is typically dissolved in Dimethyl Sulfoxide (DMSO) to create stock solutions. Add the solvent slowly down the interior side of the vial to avoid displacing dry powder into the air.

• Sealing and Decontamination: Cap the vial tightly. Wipe the exterior of the vial and the analytical balance with a solvent-dampened lint-free cloth (e.g., 70% Isopropanol) to remove microscopic residues.

Sequential workflow for the safe handling and solubilization of aminopyrazole derivatives.

Section 4: Decontamination and Disposal Plan

A robust safety protocol must account for operational deviations. If a spill occurs, immediate and methodical action is required to prevent dermal exposure and environmental contamination.

Step-by-Step Spill Response:

• Isolation: Immediately evacuate personnel from the immediate vicinity of the spill. If the spill is outside a fume hood, ensure respiratory protection (P3/N100) is donned before approaching the area.

• Containment (Solid Spill): Do not dry-sweep, as the mechanical action will aerosolize the toxic powder. Instead, gently cover the spilled 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine with damp absorbent paper (using water or a mild surfactant solution).

• Collection: Carefully scoop the damp matrix using a non-sparking tool and place it into a designated, clearly labeled hazardous waste container.

• Chemical Decontamination: Wash the spill area with a dilute acid solution (e.g., 1% acetic acid). Causality: The mild acid protonates the primary amine on the pyrazole ring, converting the lipophilic free base into a water-soluble salt. This makes it significantly easier to lift from the surface. Follow this with a thorough wash using standard laboratory soap and water[5].

Disposal Logistics: All contaminated PPE, weighing boats, and spill cleanup materials must be treated as hazardous chemical waste. Do not dispose of aminopyrazole derivatives in the general municipal waste or down the sink. The compound must be incinerated at a licensed hazardous waste facility equipped with an afterburner and scrubber, as the combustion of nitrogen-rich pyrazoles will release toxic nitrogen oxides (NOx)[3].

Logical decision tree and response protocol for aminopyrazole chemical spills.

References

• Title: 1-(2-Chlorophenyl)-5-ethyl-1H-pyrazol-4-amine hydrochloride - BLDpharm (Hazard Statements and Related Aminopyrazole Products)
• Title: SAFETY DATA SHEET - Fisher Scientific (3-Aminopyrazole)
• Title: 3-Aminopyrazole 98 1820-80-0 - Sigma-Aldrich Source: Sigma-Aldrich URL
• Title: TCI AMERICA - Spectrum Chemical (Aminopyrazole Derivatives)
• Title: Structure-Based Design of N-(5-Phenylthiazol-2-yl)
• Title: 4-methyl-1-phenyl-1H-pyrazol-5-amine — Chemical Substance Information Source: NextSDS URL

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